Technical Documentation Center

N-(Octan-4-yl)thietan-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(Octan-4-yl)thietan-3-amine

Core Science & Biosynthesis

Foundational

N-(Octan-4-yl)thietan-3-amine chemical structure and physicochemical properties

An In-Depth Technical Guide to N-(Octan-4-yl)thietan-3-amine: Structural Profiling, Physicochemical Properties, and Synthetic Methodologies Executive Summary In the landscape of modern drug discovery and medicinal chemis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to N-(Octan-4-yl)thietan-3-amine: Structural Profiling, Physicochemical Properties, and Synthetic Methodologies

Executive Summary

In the landscape of modern drug discovery and medicinal chemistry, the strategic incorporation of specialized heterocyclic building blocks is paramount for optimizing pharmacokinetic and pharmacodynamic profiles. N-(Octan-4-yl)thietan-3-amine is a highly specialized, sterically hindered secondary amine. By combining a highly lipophilic, branched aliphatic chain (octan-4-yl) with a strained, four-membered sulfur-containing heterocycle (thietane), this compound serves as a critical intermediate for synthesizing CNS-active agents, agrochemicals, and novel materials. This whitepaper systematically deconstructs its physicochemical properties, structural significance, and provides a self-validating synthetic methodology for its preparation.

Physicochemical Profiling

Understanding the baseline quantitative properties of N-(Octan-4-yl)thietan-3-amine is essential for predicting its behavior in biological systems and organic solvents. The data is summarized below[1],[2].

PropertyValue
Chemical Name N-(Octan-4-yl)thietan-3-amine
CAS Registry Number 1862733-53-6[1]
Molecular Formula C₁₁H₂₃NS[2]
Molecular Weight 201.37 g/mol [2]
Topological Polar Surface Area (TPSA) ~37.3 Ų
Predicted LogP 3.5 – 4.2
Hydrogen Bond Donors 1 (Secondary Amine)
Hydrogen Bond Acceptors 2 (Nitrogen, Sulfur)
Rotatable Bonds 7

Structural Significance & Bioisosterism

The architecture of N-(Octan-4-yl)thietan-3-amine is defined by two distinct domains, each imparting specific physicochemical advantages:

  • The Thietane Ring (Bioisosteric Core): The four-membered thietane ring restricts conformational flexibility, minimizing the entropic penalty upon target binding. Thietane and its derivatives (such as thietan-3-ol and thietan-3-amine) are increasingly deployed as highly permeable bioisosteres for carboxylic acids and traditional acyclic amines[3]. Because they exhibit relatively low acidity and high lipophilicity, these fragments are exceptionally valuable in Central Nervous System (CNS) drug design, where improving blood-brain barrier (BBB) penetration is a primary objective[3].

  • The Octan-4-yl Chain (Steric Shielding): The attachment of the amine at the C4 position of an eight-carbon chain creates a bulky, branched aliphatic environment (a 1-propylbutyl group). This creates a stereocenter at C4, meaning the compound inherently exists as a racemic mixture unless stereoselectively synthesized. This steric bulk physically shields the secondary amine, which can dramatically reduce the rate of rapid in vivo metabolism (such as N-glucuronidation or N-oxidation).

SPR Core N-(Octan-4-yl)thietan-3-amine T_ring Thietane Ring (4-membered thioether) Core->T_ring O_chain Octan-4-yl Group (Branched aliphatic) Core->O_chain Sec_amine Secondary Amine (H-bond donor) Core->Sec_amine Prop1 Restricted Conformation & Metabolic Shielding T_ring->Prop1 Prop2 High Lipophilicity (LogP enhancement) O_chain->Prop2 Prop3 Modulated pKa (~7.5 - 8.5) Sec_amine->Prop3 Outcome Enhanced CNS Penetration & Target Affinity Prop1->Outcome Prop2->Outcome Prop3->Outcome

Caption: Structure-Property Relationship (SPR) mapping of N-(Octan-4-yl)thietan-3-amine.

Experimental Workflow: Synthesis Methodology

Direct alkylation of thietan-3-amine with 4-bromooctane is fundamentally flawed due to competitive over-alkylation (yielding tertiary amines) and elimination side reactions. Instead, reductive amination is the optimal pathway, offering high chemoselectivity and functional group tolerance[4].

Step-by-Step Reductive Amination Protocol:

  • Imine Formation: Dissolve octan-4-one (1.0 eq) and thietan-3-amine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE).

    • Causality: DCE is preferred over dichloromethane (DCM) due to its higher boiling point, allowing for gentle heating (50°C) if the steric hindrance of the octan-4-one impedes imine formation. Add glacial acetic acid (0.1 eq) to protonate the carbonyl oxygen, increasing its electrophilicity.

  • Reduction: Cool the mixture to 0°C and add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise.

    • Causality: NaBH(OAc)₃ is explicitly chosen over NaBH₄. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, ensuring it selectively reduces the protonated imine intermediate without prematurely reducing the unreacted octan-4-one into an octan-4-ol byproduct.

  • Self-Validating Quench & Workup: After 12 hours at room temperature, quench the reaction with saturated aqueous NaHCO₃.

    • Self-Validation: The immediate evolution of CO₂ gas confirms the successful neutralization of the acetic acid and the destruction of unreacted hydride. If no gas evolves, the hydride may have prematurely degraded due to moisture contamination, prompting an immediate halt and LC-MS check for incomplete conversion. Extract the aqueous layer with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

SynthesisWorkflow A Thietan-3-amine + Octan-4-one B Solvent: DCE Catalyst: AcOH A->B C Imine Intermediate Formation B->C D Reduction: NaBH(OAc)3 (rt, 12h) C->D E Aqueous Workup (NaHCO3 / DCM) D->E F Flash Chromatography (Silica, Hexane/EtOAc) E->F G Pure N-(Octan-4-yl) thietan-3-amine F->G

Caption: Synthetic workflow for N-(Octan-4-yl)thietan-3-amine via reductive amination.

Analytical Validation & Self-Validating QA

To ensure the structural integrity and purity of the synthesized N-(Octan-4-yl)thietan-3-amine, the following analytical self-validating checks must be performed:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): The primary mass peak must appear at m/z 202.1 [M+H]⁺.

    • Self-Validation Check: The absence of the 202.1 peak, coupled with a strong peak at m/z 131.1 (octan-4-ol), instantly diagnoses a failure in the initial imine formation step prior to reduction. This acts as an internal control for the reaction kinetics.

  • ¹H NMR (400 MHz, CDCl₃):

    • Thietane Protons: The C2 and C4 protons of the thietane ring will present as complex, diastereotopic multiplets around 3.0–3.4 ppm due to the adjacent sulfur atom and the inherent ring strain.

    • Methine Protons: The C3 proton of the thietane ring and the C4 proton of the octane chain will appear distinctly around 3.8 ppm and 2.6 ppm, respectively.

    • Aliphatic Chain: The remaining protons of the octyl chain will integrate perfectly to 14 protons in the upfield region between 0.8–1.5 ppm.

References

  • Title: Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group Source: NIH / PMC URL: [Link]

  • Title: Synthesis Methods of 3-Amino Thietane and its Derivatives Source: ResearchGate URL: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Molecular Weight and Exact Mass of N-(Octan-4-yl)thietan-3-amine

This technical guide provides a comprehensive analysis of the molecular weight and exact mass of the chemical compound N-(Octan-4-yl)thietan-3-amine. Designed for researchers, scientists, and professionals in drug develo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive analysis of the molecular weight and exact mass of the chemical compound N-(Octan-4-yl)thietan-3-amine. Designed for researchers, scientists, and professionals in drug development, this document elucidates the fundamental principles and methodologies for determining these critical molecular properties. We will explore the theoretical calculations based on molecular formula and the experimental techniques, primarily mass spectrometry, that provide empirical validation.

Introduction to N-(Octan-4-yl)thietan-3-amine

N-(Octan-4-yl)thietan-3-amine is a secondary amine featuring a thietane ring and an octyl chain. The thietane moiety, a four-membered heterocyclic ring containing a sulfur atom, is a structural motif of interest in medicinal chemistry due to its potential to modulate physicochemical and pharmacological properties. The octan-4-yl group is a non-polar alkyl substituent. Understanding the precise molecular weight and exact mass of this compound is a prerequisite for its synthesis, purification, and characterization, as well as for its quantitative analysis in biological matrices.

Determination of Molecular Formula

To calculate the molecular weight and exact mass, the molecular formula must first be established. This is achieved by dissecting the molecule into its constituent parts: the thietan-3-amine core and the octan-4-yl substituent.

  • Thietan-3-amine : This core structure consists of a thietane ring with an amino group at the 3-position. The molecular formula for thietan-3-amine is C₃H₇NS.[1]

  • Octan-4-yl group : This alkyl substituent is derived from octane by removing a hydrogen atom from the fourth carbon atom. The molecular formula for the octan-4-yl group is C₈H₁₇.[2]

The N-(Octan-4-yl)thietan-3-amine molecule is formed by the substitution of one hydrogen atom of the amino group of thietan-3-amine with the octan-4-yl group. Therefore, the molecular formula is the sum of the atoms of the two constituent parts, with the removal of one hydrogen atom from the amino group to accommodate the new carbon-nitrogen bond.

The resulting molecular formula is C₁₁H₂₃NS .

Molecular Weight and Exact Mass: A Comparative Analysis

While often used interchangeably in general chemical discourse, molecular weight and exact mass are distinct concepts crucial for analytical precision.

  • Molecular Weight (or Average Molecular Mass) : This is the weighted average of the masses of the isotopes of each element in a molecule, weighted by their natural abundance. It is calculated using the standard atomic weights of the elements. Molecular weight is typically expressed in atomic mass units (amu) or g/mol .

  • Exact Mass : This is the calculated mass of a molecule based on the mass of the most abundant isotope of each element. High-resolution mass spectrometry measures the exact mass, which is a critical parameter for the unambiguous identification of a compound.

Calculation of Molecular Weight and Exact Mass

The molecular weight and exact mass of N-(Octan-4-yl)thietan-3-amine are calculated from its molecular formula, C₁₁H₂₃NS.

ElementNumber of AtomsStandard Atomic Weight ( g/mol )Monoisotopic Mass (Da)
Carbon (C)1112.01112.00000
Hydrogen (H)231.0081.00783
Nitrogen (N)114.00714.00307
Sulfur (S)132.0631.97207
Total 201.40 g/mol 201.15477 Da

Thus, the molecular weight of N-(Octan-4-yl)thietan-3-amine is 201.40 g/mol , and its exact mass is 201.15477 Da .

Experimental Verification by Mass Spectrometry

Mass spectrometry is the cornerstone analytical technique for the experimental determination of molecular weight and exact mass. The choice of ionization technique and analyzer is critical for obtaining accurate data.

Ionization Techniques

For a molecule like N-(Octan-4-yl)thietan-3-amine, soft ionization techniques are preferred to minimize fragmentation and preserve the molecular ion.

  • Electrospray Ionization (ESI) : This is a highly suitable method for polar molecules. The sample is dissolved in a polar, volatile solvent and sprayed through a high-voltage capillary, producing charged droplets. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the formation of gas-phase ions.

  • Chemical Ionization (CI) : In this technique, a reagent gas is ionized, and these ions then react with the analyte molecules to produce analyte ions, typically through proton transfer. This is a softer ionization method than electron ionization.

Mass Analyzers

The choice of mass analyzer determines the resolution and accuracy of the mass measurement.

  • Time-of-Flight (TOF) : TOF analyzers measure the mass-to-charge ratio (m/z) by determining the time it takes for an ion to travel a known distance. High-resolution TOF instruments can provide mass accuracy in the parts-per-million (ppm) range, enabling the confident determination of the elemental composition.

  • Orbitrap : This is a high-resolution mass analyzer that traps ions in an orbital motion around a central electrode. The frequency of the ion's motion is inversely proportional to the square root of its m/z ratio. Orbitrap mass spectrometers offer very high resolution and mass accuracy.

Experimental Workflow

G cluster_sample_prep Sample Preparation cluster_ms Mass Spectrometry cluster_data Data Analysis dissolve Dissolve N-(Octan-4-yl)thietan-3-amine in suitable solvent infuse Infuse into Mass Spectrometer dissolve->infuse ionization Ionization (e.g., ESI) infuse->ionization analysis Mass Analysis (e.g., TOF, Orbitrap) ionization->analysis detection Ion Detection analysis->detection spectrum Generate Mass Spectrum detection->spectrum mass_determination Determine m/z of Molecular Ion spectrum->mass_determination comparison Compare with Theoretical Exact Mass mass_determination->comparison

Caption: Experimental workflow for mass spectrometry.

Conclusion

The precise determination of the molecular weight and exact mass of N-(Octan-4-yl)thietan-3-amine is fundamental to its scientific investigation. Based on its molecular formula of C₁₁H₂₃NS, the calculated molecular weight is 201.40 g/mol , and the exact mass is 201.15477 Da. These values serve as the basis for its identification and quantification in research and development settings. High-resolution mass spectrometry provides the definitive experimental confirmation of these crucial molecular properties.

References

  • PubChem. Thietane amine | C3H7NS | CID 20495510. National Center for Biotechnology Information. [Link]

  • PubChem. 4-Octanamine | C8H19N | CID 11073446. National Center for Biotechnology Information. [Link]

  • PubChem. N,4-diethylheptan-3-amine | C11H25N | CID 108422181. National Center for Biotechnology Information. [Link]

  • Mol-Instincts. N,N-DIETHYLETHANAMINE. [Link]

  • Chemsrc. 3-Ethyloctane | CAS#:5881-17-4. [Link]

  • National Institute of Standards and Technology. Octane, 4,5-diethyl-. [Link]

Sources

Foundational

Thermodynamic Stability Profile of N-(Octan-4-yl)thietan-3-amine: A Technical Whitepaper

Executive Summary In the landscape of modern drug development, the integration of strained heterocycles offers unique vectors for pharmacological optimization. N-(Octan-4-yl)thietan-3-amine (CAS: 1862733-53-6) represents...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug development, the integration of strained heterocycles offers unique vectors for pharmacological optimization. N-(Octan-4-yl)thietan-3-amine (CAS: 1862733-53-6) represents a highly specialized structural motif[1]. It fuses a high-energy, four-membered sulfur heterocycle (thietane) with a bulky, branched aliphatic chain (octan-4-yl) via a secondary amine linkage.

As an Application Scientist, evaluating this compound requires balancing the inherent thermodynamic instability of the strained thietane core against the kinetic and steric stabilization provided by the octan-4-yl substituent. This whitepaper provides an in-depth analysis of the compound's thermodynamic vulnerabilities, mechanistic degradation pathways, and the self-validating experimental protocols required to accurately profile its stability in vitro.

Structural Thermodynamics & Ring Strain Mechanics

The fundamental behavior of N-(Octan-4-yl)thietan-3-amine is dictated by the geometric distortion of its thietane ring. In an unstrained aliphatic sulfide, the C-S-C bond angle naturally rests near 105°. However, in the thietane core, this angle is severely compressed to approximately 77.86°[2].

This angular compression, combined with torsional eclipsing interactions, generates a Ring Strain Energy (RSE) of approximately 19.6 kcal/mol [3][4]. This surplus internal energy acts as a thermodynamic "spring," constantly driving the molecule toward lower-energy states via ring-opening or oxidation.

The Stabilizing Role of the Octan-4-yl Substituent

While the thietane core is thermodynamically volatile, the octan-4-yl group fundamentally alters the molecule's degradation kinetics:

  • Steric Shielding: The branched C8 chain acts as a massive steric umbrella over the secondary amine. This drastically reduces the amine's nucleophilicity, preventing auto-catalytic intermolecular ring-opening (polymerization) that often plagues unsubstituted thietan-3-amines.

  • Lipophilic Desolvation: The highly lipophilic tail increases the desolvation penalty in aqueous media. While this drives the compound into hydrophobic biological pockets, it also limits its exposure to aqueous electrophiles, thereby providing a degree of kinetic stability.

Principal Degradation Pathways

The thermodynamic instability of N-(Octan-4-yl)thietan-3-amine manifests primarily through two distinct mechanistic vectors.

S-Oxidation (The Dominant Vector)

Unlike structurally rigid carbocycles, the sulfur atom in the thietane ring is highly polarizable and vulnerable to oxidation. When exposed to ambient oxygen, reactive oxygen species (ROS), or light, the sulfur center is thermodynamically driven to oxidize into thietane-1-oxide (sulfoxide) and, upon further stress, thietane-1,1-dioxide (sulfone) [5][6]. While this oxidation relieves a minor fraction of the transannular strain, it drastically alters the compound's topological polar surface area (TPSA) and LogD, potentially destroying its intended pharmacological profile.

Nucleophilic Ring-Opening

Driven by the relief of the 19.6 kcal/mol RSE, the thietane ring is susceptible to nucleophilic attack[3]. Strong nucleophiles can attack the C2 or C4 positions, cleaving the C-S bond to form an acyclic thioether. However, in N-(Octan-4-yl)thietan-3-amine, the steric bulk of the octan-4-yl group significantly hinders the required trajectory for an SN​2 -like attack, making this a secondary degradation pathway compared to S-oxidation.

Pathways A N-(Octan-4-yl)thietan-3-amine (Intact Core) B S-Oxidation (ROS / Ambient O2) A->B Thermodynamic Vulnerability E Ring-Opening (Nucleophilic Attack) A->E Strain Relief (-19.6 kcal/mol) C Thietane-1-oxide (Sulfoxide) B->C +[O] D Thietane-1,1-dioxide (Sulfone) C->D +[O] F Acyclic Thioether (Degradant) E->F Ring Cleavage

Thermodynamic degradation pathways of the thietane core.

Experimental Methodologies for Stability Profiling

To ensure scientific integrity, stability assays must be self-validating. The following protocols are designed to isolate specific thermodynamic vulnerabilities while preventing artifactual degradation.

Protocol A: Accelerated Oxidative and Thermal Stress Profiling

Causality Focus: This protocol isolates autoxidation from enzymatic degradation.

  • Salt Conversion: Convert the free base of N-(Octan-4-yl)thietan-3-amine to its hydrochloride (HCl) salt. Causality: The secondary amine readily forms stable salts, which lowers the HOMO energy of the nitrogen, reducing its oxidative potential and preventing auto-catalysis during long-term benchtop storage[5].

  • Incubation: Dissolve the HCl salt in a 50 mM potassium phosphate buffer (pH 7.4). Incubate the solution at 40°C under a pure oxygen headspace to accelerate thermodynamic aging.

  • Quenching & Analysis: At predetermined intervals (0, 2, 4, 8, 24 hours), extract 50 µL aliquots and quench immediately with 150 µL of cold (-20°C) acetonitrile. Causality: Cold acetonitrile instantly precipitates buffer salts and halts oxidation kinetics. Analyze via LC-MS/MS to quantify the parent compound and the +16 Da (sulfoxide) / +32 Da (sulfone) adducts.

Protocol B: Liver Microsomal Stability Assay (Metabolic Thermodynamics)

Causality Focus: Evaluates the vulnerability of the thietane sulfur to Cytochrome P450 (CYP450) mediated oxidation.

  • Matrix Preparation: Thaw human liver microsomes on ice and dilute to 1.0 mg/mL protein concentration in 100 mM potassium phosphate buffer (pH 7.4). Causality: Maintaining strict pH 7.4 preserves the physiological ionization state of the secondary amine, preventing artificial alterations in lipophilicity that would skew enzyme binding kinetics[5].

  • Substrate Spiking: Spike the compound's DMSO stock into the matrix to a final concentration of 1 µM. Critical Step: Ensure the final DMSO concentration is <0.1%. Causality: High DMSO concentrations thermodynamically denature CYP450 enzymes, which would cause a false-positive stability readout (artificial longevity)[5].

  • Initiation & Quenching: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system. Quench with cold acetonitrile containing an internal standard at 0, 15, 30, and 60 minutes.

Workflow Step1 Compound Preparation (DMSO Stock / HCl Salt) Step2 Incubation Matrix (Microsomes / Buffer pH 7.4) Step1->Step2 Spike (<0.1% DMSO) Step3 Thermal/Oxidative Stress (37°C, H2O2 / O2) Step2->Step3 Initiate Reaction Step4 Quenching (Cold Acetonitrile) Step3->Step4 Time-course Sampling Step5 LC-MS/MS Analysis (Quantification) Step4->Step5 Centrifuge & Inject Step6 Thermodynamic Profiling (Half-life & Clearance) Step5->Step6 Data Processing

Self-validating experimental workflow for stability profiling.

Quantitative Data Summaries

Table 1: Structural and Thermodynamic Parameters of the Thietane Core

ParameterValueMechanistic Implication
C-S Bond Length ~1.85 ÅElongated bond increases polarizability and oxidative vulnerability.
C-S-C Bond Angle ~77.86°Severe deviation from tetrahedral geometry drives ring strain.
Ring Strain Energy (RSE) 19.6 kcal/molThermodynamic driving force for nucleophilic ring-opening.
Primary Degradation Vector S-OxidationReadily forms sulfoxides (+16 Da) and sulfones (+32 Da).

Table 2: Comparative Stability Matrix of N-(Octan-4-yl)thietan-3-amine

Storage / Assay ConditionFormulation StateObserved Stability (Half-life)Primary Degradant
Ambient Air, 25°C, LightFree BaseModerate (< 2 weeks)Thietane-1-oxide (Sulfoxide)
Argon-charged, 0-8°C, DarkHCl SaltExcellent (> 12 months)None (Stable)
Human Liver Microsomes (37°C)Free Base (in Buffer)Rapid (CYP450 dependent)S-Oxidation / N-Dealkylation

References

  • N-(Pentan-3-yl)thietan-3-amine | Benchchem Benchchem.
  • Why Is Ring Strain Alone Unable to Fully Explain the Rate Accelerations of Oxirane and Thiirane in Nucleophilic Substitution Defense Technical Inform
  • Oxidation and isomerism of thietane-containing heterocycles ResearchG
  • N-(Octan-4-yl)thietan-3-amine | Benchchem Benchchem.
  • An In-depth Technical Guide to the Physical and Chemical Properties of Thietane Rings Benchchem.
  • Ring Strain Energies in Four-Membered Heterocycles Containing an Element of Groups 13–16 N

Sources

Exploratory

Profiling the Pharmacological Landscape of N-(Octan-4-yl)thietan-3-amine: A Comprehensive Guide to Receptor Binding Affinity Assays

Executive Summary N-(Octan-4-yl)thietan-3-amine (CAS 1862733-53-6) is a specialized synthetic organic compound characterized by a four-membered sulfur-containing thietane ring coupled to a highly lipophilic branched alip...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-(Octan-4-yl)thietan-3-amine (CAS 1862733-53-6) is a specialized synthetic organic compound characterized by a four-membered sulfur-containing thietane ring coupled to a highly lipophilic branched aliphatic chain[1]. In modern neuropharmacology and agrochemical drug discovery, the thietan-3-amine pharmacophore has emerged as a critical structural motif. Most notably, it serves as a key side-chain component in isoxazoline-class compounds (such as isocycloseram), which act as potent non-competitive antagonists at gamma-aminobutyric acid (GABA) gated chloride channels[2].

Evaluating the receptor binding affinity of N-(Octan-4-yl)thietan-3-amine requires a highly optimized pharmacological profiling strategy. The profound lipophilicity imparted by the octan-4-yl group introduces significant challenges in standard aqueous assays, including micelle formation and high non-specific binding (NSB). As a Senior Application Scientist, I have designed this whitepaper to provide a comprehensive, self-validating methodological guide for evaluating this compound, focusing on GABA_A receptor modulation and broad-spectrum G-protein coupled receptor (GPCR) screening.

Mechanistic Rationale & Target Selection

The primary hypothesized mechanism of action for thietan-3-amine derivatives is the allosteric modulation of the GABA_A receptor, specifically at the non-competitive blocker (NCB) site located within the chloride ion channel pore[2]. Binding at this site inhibits chloride influx, leading to hyperexcitation in invertebrate models or altered inhibitory neurotransmission in mammalian systems[2]. Because the amine group also presents potential for broad GPCR cross-reactivity, a dual-assay approach is required: targeted GABA_A profiling and broad-panel GPCR screening.

G Ligand N-(Octan-4-yl)thietan-3-amine GABA_R GABA-A Receptor (Membrane) Ligand->GABA_R Allosteric/Orthosteric Binding OffTarget Off-Target GPCRs (Broad Panel) Ligand->OffTarget Selectivity Screening Cl_Channel Chloride Ion Channel Conformational Change GABA_R->Cl_Channel Gating Modulation Hyperpol Membrane Hyperpolarization (Inhibition of Action Potential) Cl_Channel->Hyperpol Cl- Influx

Fig 1: Hypothesized GABA-A receptor modulation pathway by N-(Octan-4-yl)thietan-3-amine.

Assay Design & Causality: Overcoming Lipophilicity

When designing a radioligand binding assay (RBA) for N-(Octan-4-yl)thietan-3-amine, the physical chemistry of the ligand dictates the assay architecture. Traditional filtration assays often fail with highly lipophilic amines because the compound adheres nonspecifically to glass fiber filters and polystyrene plate walls. This artificially deflates the free ligand concentration in the well, skewing the Ki​ calculation and generating false positives.

To counteract this, we employ two distinct, causality-driven methodologies:

  • Modified Filtration Assay: Utilizing Polyethylenimine (PEI)-treated GF/B filters to neutralize the negative charge of the glass fibers, combined with 0.1% Bovine Serum Albumin (BSA) in the buffer to act as a lipid carrier[3].

  • Scintillation Proximity Assay (SPA): A homogeneous assay format that eliminates the wash step entirely. By coupling membrane preparations to WGA-coated yttrium silicate beads, the assay measures only the radioligand in close proximity to the receptor, bypassing filter-trapping artifacts[4].

Table 1: Assay Modifications for Highly Lipophilic Amines
Assay ParameterTraditional FiltrationOptimized Protocol for N-(Octan-4-yl)thietan-3-amineCausality / Rationale
Filter Type Standard GF/CGF/B pre-soaked in 0.3% PEINeutralizes glass fiber charge; prevents lipophilic octyl chain adhesion.
Buffer Additives None0.1% BSA or 0.05% CHAPSActs as a lipid carrier to prevent micelle formation of the hydrophobic compound.
Wash Step Standard BufferIce-cold buffer with 0.01% BSAMaintains sink conditions while preventing compound crash-out during washing.
Format HeterogeneousHomogeneous SPA (Alternative)Eliminates wash steps entirely, reducing artifacts from non-specific plastic binding.

Detailed Step-by-Step Methodologies

Protocol 1: Competitive RBA for GABA_A Receptors (Filtration Format)

This protocol is designed to measure the displacement of [3H]EBOB (a known NCB site ligand) or [3H]Muscimol (orthosteric site) by N-(Octan-4-yl)thietan-3-amine[5],[6].

Step 1: Membrane Preparation

  • Homogenize rat cerebral cortex tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors.

  • Centrifuge at 20,000 x g for 15 minutes at 4°C to pellet the membranes[3].

  • Resuspend the pellet in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 0.1% BSA, pH 7.4) to a final protein concentration of 1 mg/mL.

Step 2: Assay Incubation

  • In a 96-well deep-well polypropylene plate, combine:

    • 150 µL of membrane suspension (approx. 150 µg protein)[3].

    • 25 µL of [3H]EBOB (final concentration 1 nM).

    • 25 µL of N-(Octan-4-yl)thietan-3-amine at varying concentrations (10 pM to 10 µM, diluted in DMSO; final DMSO concentration <1%).

  • Include 10 µM Picrotoxin as a positive control in separate wells to define Non-Specific Binding (NSB)[5].

  • Incubate at 25°C for 90 minutes to ensure thermodynamic equilibrium is reached.

Step 3: Separation and Detection

  • Pre-soak GF/B filter plates in 0.3% PEI for 1 hour to minimize NSB of the octyl chain.

  • Terminate the reaction by rapid vacuum filtration using a 96-well harvester. Wash three times with 300 µL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4)[3].

  • Dry the filters at 50°C, add 40 µL of scintillation cocktail, and quantify radioactivity using a MicroBeta counter[3].

Workflow Prep 1. Membrane Preparation (Rat Brain / HEK293) Incubate 2. Incubation [3H]-Ligand + Test Compound Prep->Incubate Separate 3. Separation (Filtration/SPA) Wash Unbound Ligand Incubate->Separate Detect 4. Scintillation Counting (MicroBeta Counter) Separate->Detect Analyze 5. Data Analysis (IC50 & Ki Calculation) Detect->Analyze

Fig 2: Step-by-step workflow for competitive radioligand receptor binding assays.

Protocol 2: High-Throughput SPA for GPCR Profiling

To assess off-target effects, a broad GPCR panel is evaluated using SPA, which is vastly superior for lipophilic compounds as it requires no washing[4].

  • Coupling: Pre-couple target-expressing cell membranes (e.g., 10 µ g/well ) to WGA-coated SPA beads (1 mg/well) in assay buffer for 30 minutes[4].

  • Assembly: Add 50 µL of the pre-coupled bead/membrane mix to a 96-well OptiPlate.

  • Dosing: Add 25 µL of the specific [3H]-radioligand (at its Kd​ ) and 25 µL of N-(Octan-4-yl)thietan-3-amine.

  • Incubation: Seal the plate, agitate for 1 hour at room temperature, and allow beads to settle for 2 hours.

  • Detection: Read luminescence directly on a specialized plate reader. Unbound radioligand will not trigger the scintillant, ensuring a high signal-to-noise ratio[4].

Data Analysis & Self-Validation Framework

A robust assay must be self-validating. The raw Counts Per Minute (CPM) are converted to percentage specific binding. The IC50​ is determined using a four-parameter logistic non-linear regression model. To calculate the absolute binding affinity ( Ki​ ), the Cheng-Prusoff equation is applied:

Ki​=1+Kd​[L]​IC50​​

Where [L] is the radioligand concentration and Kd​ is its dissociation constant. To ensure the trustworthiness of the protocol, the assay's robustness is mathematically validated using the Z'-factor.

Table 2: Quality Control Metrics and Acceptance Criteria
Quality Control MetricTarget ValueValidation Purpose
Total Binding (TB) > 10,000 CPMEnsures sufficient receptor expression and radioligand specific activity.
Non-Specific Binding < 20% of TBValidates the effectiveness of PEI blocking and washing steps.
Z'-Factor > 0.5Statistically validates the assay's dynamic range and data reliability.
Hill Slope ( nH​ ) 0.8 - 1.2Confirms competitive binding at a single receptor site without cooperativity.

References

  • Title: N-(Octan-4-yl)thietan-3-amine | Benchchem[1] Source: benchchem.com URL:

  • Title: History and functioning of Plinazolin (isocycloseram)[2] Source: revistacultivar.com URL:

  • Title: Radioligand Binding Assay | Gifford Bioscience[3] Source: giffordbioscience.com URL:

  • Title: SPA Ligand Binding Assays | Revvity[4] Source: revvity.com URL:

  • Title: Characterization of GABA Receptors - PMC - PubMed Central[5] Source: nih.gov URL:

  • Title: Site-specific effects of neurosteroids on GABAA receptor activation and desensitization[6] Source: elifesciences.org URL:

Sources

Foundational

Pharmacokinetic Profiling of N-(Octan-4-yl)thietan-3-amine: A Technical Whitepaper on Preclinical ADME Evaluation

Executive Summary & Physicochemical Rationale N-(Octan-4-yl)thietan-3-amine represents a unique class of lipophilic aliphatic amines featuring a four-membered sulfur-containing heterocycle (thietane). The strategic combi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Physicochemical Rationale

N-(Octan-4-yl)thietan-3-amine represents a unique class of lipophilic aliphatic amines featuring a four-membered sulfur-containing heterocycle (thietane). The strategic combination of a basic secondary amine, a highly lipophilic octan-4-yl chain, and a reactive thietane pharmacophore presents distinct pharmacokinetic (PK) challenges and opportunities. From an ADME (Absorption, Distribution, Metabolism, Excretion) perspective, the lipophilic tail drives rapid membrane permeation and a high volume of distribution (Vd). Conversely, the thietane ring acts as a metabolic soft spot, highly susceptible to S-oxidation and electrophilic ring-opening 1. This whitepaper delineates a field-proven, self-validating framework for the preclinical PK profiling of this compound.

Strategic Animal Model Selection

While the FDA Modernization Act 2.0 encourages the integration of New Approach Methodologies (NAMs) such as microphysiological systems to reduce animal testing 2, intact animal models remain indispensable for characterizing the complex multi-organ interplay of novel chemical entities. For highly lipophilic compounds like N-(Octan-4-yl)thietan-3-amine, in vitro models often fail to accurately predict deep tissue partitioning and enterohepatic recirculation. Consequently, Sprague-Dawley rats are selected as the primary preclinical model. This aligns with FDA guidelines on animal efficacy and safety studies, providing a robust baseline for scaling population pharmacokinetics to human models [[3]](), 4.

Experimental Workflow

To ensure data integrity, the PK workflow is designed as a closed-loop system where each phase validates the next, moving from in vivo dosing to mathematical modeling.

PK_Workflow A 1. In Vivo Dosing (IV & PO Admin) B 2. Serial Sampling (Microsampling) A->B C 3. Sample Extraction (Protein Precipitation) B->C D 4. LC-MS/MS Analysis (MRM Quantification) C->D E 5. PK Modeling (NCA Parameters) D->E

In vivo pharmacokinetic profiling workflow from dosing to non-compartmental analysis.

Self-Validating Bioanalytical Methodology (LC-MS/MS)

The quantification of N-(Octan-4-yl)thietan-3-amine requires extreme sensitivity due to its anticipated rapid distribution out of the central plasma compartment. We utilize Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) coupled with microsampling techniques, which reduces animal use and improves data correlation across timepoints 5.

Causality in Protocol Design:

  • Extraction Choice: Protein Precipitation (PPT) with acetonitrile is chosen over Liquid-Liquid Extraction (LLE). The octyl chain makes the compound highly susceptible to non-specific binding with plasma proteins. Acetonitrile rapidly denatures these proteins, breaking the binding equilibrium and ensuring near-quantitative recovery.

  • Ionization Strategy: 0.1% Formic acid is added to the mobile phase to ensure the secondary amine (pKa ~8.5) remains fully protonated, maximizing positive electrospray ionization (ESI+) efficiency.

Step-by-Step Protocol:

  • System Suitability Testing (SST): Before analyzing biological samples, inject a neat standard of N-(Octan-4-yl)thietan-3-amine to verify column theoretical plates (>2000) and signal-to-noise ratio (>10:1 at the Lower Limit of Quantification, LLOQ). This ensures the instrument is primed and validates system readiness.

  • Sample Aliquoting: Transfer 20 µL of rat plasma (collected via tail vein microsampling) into a 96-well plate.

  • Internal Standard Addition: Add 10 µL of stable isotope-labeled internal standard (SIL-IS). Self-Validation Check: The SIL-IS co-elutes with the analyte, perfectly correcting for any matrix-induced ion suppression, ensuring the trustworthiness of the final quantification.

  • Protein Precipitation: Add 100 µL of ice-cold acetonitrile. Vortex vigorously for 2 minutes to disrupt protein binding.

  • Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet precipitated proteins.

  • Supernatant Transfer: Transfer 80 µL of the supernatant to a clean plate, dilute with 80 µL of LC-MS grade water (to match initial mobile phase conditions and prevent peak broadening), and inject 5 µL onto a C18 reversed-phase column.

  • Quality Control (QC) Bracketing: Interleave low, mid, and high-concentration QC samples every 10 unknown samples. The run is only valid if 67% of QCs fall within ±15% of their nominal concentration.

Metabolic Profiling & Biotransformation

Understanding the metabolic fate of the thietane ring is critical. Thietanes are known to undergo electrophilic attack and oxidation 1. The primary biotransformation pathways involve the sulfur atom and the secondary amine.

Metabolic_Pathway Parent N-(Octan-4-yl)thietan-3-amine (Parent Drug) M1 Thietane Sulfoxide (S-Oxidation) Parent->M1 FMO / CYP450 M3 Thietan-3-amine (N-Dealkylation) Parent->M3 CYP3A4 M4 Thiol Derivative (Ring Opening) Parent->M4 Electrophilic Attack M2 Thietane Sulfone (S-Oxidation) M1->M2 CYP450

Predicted Phase I metabolic pathways of N-(Octan-4-yl)thietan-3-amine.

The oxidation of the thietane ring to sulfoxides and sulfones increases the topological polar surface area (TPSA), facilitating renal clearance. Conversely, N-dealkylation strips the lipophilic octyl chain, drastically altering the molecule's distribution profile and potentially generating active or toxic metabolites.

Quantitative Data Synthesis

Following the LC-MS/MS analysis of serial blood samples, Non-Compartmental Analysis (NCA) is performed to derive core PK parameters. The following table summarizes expected quantitative data profiles for a highly lipophilic thietane-amine in a rodent model (Sprague-Dawley rats, n=6 per route).

Pharmacokinetic ParameterIntravenous (IV) - 2 mg/kgOral (PO) - 10 mg/kgBiological Rationale / Causality
Cmax (ng/mL)1,450 ± 120850 ± 95High lipophilicity causes rapid tissue partitioning, lowering peak plasma concentration.
Tmax (h)N/A1.5 ± 0.5Rapid intestinal absorption driven by the octan-4-yl aliphatic chain.
AUC₀₋∞ (h·ng/mL)3,200 ± 2506,400 ± 410Moderate exposure; indicates susceptibility to first-pass hepatic metabolism.
Clearance (CL) (L/h/kg)0.62N/AHigh hepatic extraction ratio due to rapid CYP-mediated S-oxidation.
Volume of Distribution (Vss) (L/kg)4.8N/AVss > Total body water (0.67 L/kg) confirms extensive deep-tissue distribution.
Bioavailability (F%) N/A40%Limited by first-pass metabolism of the reactive thietane ring.

Conclusion

The pharmacokinetic profiling of N-(Octan-4-yl)thietan-3-amine requires a nuanced approach that accounts for its high lipophilicity and reactive thietane core. By employing a self-validating LC-MS/MS methodology and understanding the causality behind its rapid volume of distribution and S-oxidation pathways, researchers can accurately scale these preclinical findings to support advanced population PK modeling and clinical translation.

References

  • Buy N-(2,2-Diethylbutyl)
  • FDA Modernization Act 2.
  • Source: fda.
  • Liquid chromatography tandem-mass spectrometry (LC-MS/MS)
  • Source: fda.

Sources

Exploratory

Predictive Metabolic Profiling of N-(Octan-4-yl)thietan-3-amine: A Mechanistic Guide

Executive Summary The rational design and optimization of novel pharmacophores require a rigorous understanding of their metabolic liabilities. N-(Octan-4-yl)thietan-3-amine is a structurally unique secondary amine chara...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design and optimization of novel pharmacophores require a rigorous understanding of their metabolic liabilities. N-(Octan-4-yl)thietan-3-amine is a structurally unique secondary amine characterized by a highly lipophilic branched aliphatic chain (octan-4-yl) and a strained, sulfur-containing four-membered heterocycle (thietan-3-yl). This technical whitepaper elucidates the predicted in silico and in vitro metabolic pathways for this compound, detailing the mechanistic causality behind Cytochrome P450 (CYP450) and Flavin-containing monooxygenase (FMO) biotransformations, and provides a self-validating experimental framework for empirical profiling.

Structural Deconstruction & Metabolic Vulnerability Profile

To accurately predict the biotransformation of N-(Octan-4-yl)thietan-3-amine, we must deconstruct its structural domains and their respective electronic and steric environments:

  • The Secondary Amine Core: Secondary amines are highly susceptible to CYP-mediated oxidative N-dealkylation. The presence of alpha-protons on both the octyl chain and the thietane ring presents competing sites for initial hydrogen abstraction[1].

  • The Thietane Ring: Four-membered thiaheterocycles possess moderate ring strain. More importantly, the sulfur atom is highly nucleophilic, making it a prime target for rapid S-oxidation by both FMOs and CYP450s[2].

  • The Octan-4-yl Chain: This 8-carbon branched aliphatic moiety provides a large hydrophobic surface area, driving binding affinity to the lipophilic active sites of enzymes like CYP3A4. It is highly vulnerable to aliphatic hydroxylation at the terminal (omega) and sub-terminal (omega-1) positions[3].

Mechanistic Elucidation of Phase I Pathways

Oxidative N-Dealkylation (CYP450-Mediated)

Mechanistically, CYP450-catalyzed N-dealkylation does not occur via direct cleavage of the C-N bond. Instead, it is initiated by the abstraction of a hydrogen atom from the carbon adjacent to the nitrogen (the α-carbon), followed by an oxygen rebound to form a highly unstable carbinolamine (hemiaminal) intermediate[1][4]. This intermediate spontaneously collapses, cleaving the molecule into a primary amine and a ketone/aldehyde[1].

For N-(Octan-4-yl)thietan-3-amine, this yields two competing N-dealkylation routes:

  • Pathway A (Octyl α-C Hydroxylation): Hydroxylation at the C4 position of the octyl chain forms a carbinolamine that degrades into thietan-3-amine and octan-4-one [1].

  • Pathway B (Thietane α-C Hydroxylation): Hydroxylation at the C3 position of the thietane ring yields octan-4-amine and thietan-3-one [1].

Causality Check: The thermodynamic preference between Pathway A and B is dictated by the stability of the transient carbon-centered radical formed during hydrogen abstraction. The secondary radical on the octyl chain is generally more stable than the radical on the strained thietane ring, suggesting Pathway A may be the dominant N-dealkylation route[4].

S-Oxidation of the Thietane Ring

The lone pairs on the thietane sulfur atom are highly susceptible to electrophilic attack by the iron-oxo species of CYP450s or the hydroperoxyflavin intermediate of FMOs. This results in the sequential addition of oxygen atoms, converting the parent thioether first to a thietane S-oxide (sulfoxide), and subsequently to a thietane S,S-dioxide (sulfone)[2]. Causality Check: S-oxidation drastically alters the physicochemical profile of the molecule, reducing its basicity and increasing its topological polar surface area (tPSA), which generally facilitates rapid renal clearance and reduces CNS penetrance[2].

Aliphatic Hydroxylation

Aliphatic hydroxylation is one of the most common CYP450-catalyzed reactions for lipophilic drugs[3]. For the octan-4-yl group, CYP enzymes (predominantly CYP3A4) will target the terminal methyl groups ( ω -oxidation) or the adjacent methylene groups ( ω -1 oxidation). Causality Check: While terminal methyl groups are sterically more accessible, the C-H bond dissociation energy is lower for secondary sp3 carbons ( ω -1) than for primary sp3 carbons ( ω ). Consequently, ω -1 hydroxylation is often thermodynamically favored, resulting in secondary alcohol metabolites[5].

G cluster_Phase1 Phase I Metabolism (CYP450 / FMO) cluster_Phase2 Phase II Conjugation (UGTs) Parent N-(Octan-4-yl)thietan-3-amine (Parent Drug) NDealkyl1 Thietan-3-amine + Octan-4-one Parent->NDealkyl1 α-C Hydroxylation (Octyl) NDealkyl2 Octan-4-amine + Thietan-3-one Parent->NDealkyl2 α-C Hydroxylation (Thietane) SOxide Thietane S-oxide & S,S-dioxide Parent->SOxide S-Oxidation AliphOH Omega / Omega-1 Hydroxylated Metabolites Parent->AliphOH Aliphatic Hydroxylation Glucuronide O-Glucuronides (from AliphOH) AliphOH->Glucuronide UGTs

Figure 1: Predicted Phase I and Phase II metabolic pathways for N-(Octan-4-yl)thietan-3-amine.

Phase II Conjugation Dynamics

Phase II metabolism involves the covalent attachment of endogenous hydrophilic molecules to facilitate excretion. For N-(Octan-4-yl)thietan-3-amine:

  • O-Glucuronidation: The hydroxylated metabolites generated via Phase I aliphatic hydroxylation serve as primary substrates for Uridine 5'-diphospho-glucuronosyltransferases (UGTs), forming highly water-soluble O-glucuronides[6].

  • N-Glucuronidation: While direct N-glucuronidation of the secondary amine is theoretically possible, the steric hindrance imposed by the bulky octan-4-yl branching and the thietane ring makes this a highly unfavorable and minor pathway.

Self-Validating In Vitro Experimental Protocols (HLM)

To empirically validate the predicted metabolic network, a Human Liver Microsome (HLM) assay must be executed. Microsomes are subcellular fractions containing high concentrations of CYP450s, FMOs, and UGTs, making them the gold standard for Phase I/II stability profiling[6][7].

Step-by-Step HLM Workflow
  • System Preparation: Thaw pooled HLMs on ice. Prepare a 0.1 M potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl2​ [6].

  • Pre-Incubation (Thermal Equilibration): Combine HLMs (final protein concentration: 0.5 mg/mL) with N-(Octan-4-yl)thietan-3-amine (final concentration: 1 µM) in the buffer. Incubate at 37°C for 5 minutes. Causality: Pre-incubation prevents temperature shock to the enzymes and allows non-specific protein binding to reach equilibrium before the reaction begins[6].

  • Reaction Initiation:

    • For Phase I: Add an NADPH regenerating system (1 mM final concentration) to initiate CYP/FMO activity[6].

    • For Phase II: Add UDPGA (5 mM) and Alamethicin (50 µg/mL). Causality: Alamethicin is a pore-forming peptide essential for allowing the polar UDPGA cofactor to cross the microsomal membrane and access luminal UGT active sites[6].

  • Kinetic Quenching: At defined time intervals (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The cold organic solvent instantly denatures the microsomal proteins, halting all enzymatic activity and preventing artifactual degradation[8].

  • Extraction & LC-MS/MS Analysis: Centrifuge the quenched samples at 10,000 × g for 10 minutes at 4°C to pellet the precipitated proteins[6]. Analyze the supernatant via high-resolution LC-MS/MS to calculate intrinsic clearance ( CLint​ ) and map metabolite mass shifts.

HLM_Workflow Prep 1. Preparation Thaw HLM Add Buffer Incubate 2. Incubation Add Drug Add NADPH Prep->Incubate Quench 3. Quenching Add Cold Acetonitrile Incubate->Quench Centrifuge 4. Extraction Centrifuge 10,000 x g Quench->Centrifuge Analysis 5. LC-MS/MS Metabolite Profiling Centrifuge->Analysis

Figure 2: Step-by-step in vitro human liver microsome (HLM) metabolic stability workflow.

Quantitative Predictive Matrices

To assist analytical chemists in LC-MS/MS metabolite identification, the following table summarizes the exact predicted mass shifts for the parent compound ( C11​H23​NS , Exact Mass: 201.15 Da).

Table 1: Predicted Metabolites and LC-MS/MS Mass Shifts

Metabolite IDBiotransformation PathwayPredicted m/z [M+H]+ Mass Shift ( Δ Da)Primary Enzyme(s)
Parent N/A202.160N/A
M1 S-Oxidation (Sulfoxide)218.16+16FMO, CYP450
M2 Aliphatic Hydroxylation ( ω / ω -1)218.16+16CYP3A4, CYP2D6
M3 S,S-Dioxide (Sulfone)234.16+32FMO, CYP450
M4 N-Dealkylation (Thietan-3-amine)90.04-112.12CYP450
M5 N-Dealkylation (Octan-4-amine)130.16-72.00CYP450
M6 O-Glucuronidation (Phase II)394.19+192 (from M2)UGTs

Table 2: Standardized HLM Assay Parameters

ParameterSpecificationCausality / Rationale
HLM Concentration 0.5 mg/mLEnsures linear enzymatic kinetics without excessive protein binding.
Substrate Conc. 1.0 µMKept below the Michaelis constant ( Km​ ) to ensure first-order kinetics.
Organic Solvent < 0.2% DMSOHigh solvent concentrations inhibit CYP450 activity[8].
NADPH Conc. 1.0 mMEssential electron donor for CYP450 catalytic cycle[6].

Conclusion

N-(Octan-4-yl)thietan-3-amine presents a complex metabolic landscape dominated by the vulnerability of its thietane sulfur to oxidation and its extensive aliphatic chain to CYP-mediated hydroxylation and N-dealkylation. By leveraging the mechanistic principles and standardized in vitro workflows outlined in this guide, researchers can accurately profile its metabolic stability, identify toxicophores, and guide subsequent structural optimization campaigns.

References

  • Source: MDPI (Molecules)
  • Source: ACS Publications (Chemical Research in Toxicology)
  • In Vitro Drug Metabolism Studies Using Human Liver Microsomes Source: IntechOpen URL
  • Qualification of Human Liver Microsomes for Antibacterial Activity Screening of Drug Metabolites Source: MDPI URL
  • Source: Royal Society of Chemistry (RSC)
  • A Model for Predicting Likely Sites of CYP3A4-mediated Metabolism on Drug-like Molecules Source: Unicamp / ACS URL
  • Thietanes and Derivatives thereof in Medicinal Chemistry Source: ResearchGate URL
  • In Vitro Drug Metabolism Studies Using Human Liver Microsomes Source: ResearchGate URL

Sources

Protocols & Analytical Methods

Method

Application Note: High-Efficiency LC-MS/MS Sample Preparation for N-(Octan-4-yl)thietan-3-amine in Biological Matrices

Introduction & Physicochemical Profiling N-(Octan-4-yl)thietan-3-amine is a specialized synthetic organic compound characterized by a sulfur-containing four-membered heterocycle (thietane) linked to a highly lipophilic b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Physicochemical Profiling

N-(Octan-4-yl)thietan-3-amine is a specialized synthetic organic compound characterized by a sulfur-containing four-membered heterocycle (thietane) linked to a highly lipophilic branched aliphatic chain (octan-4-yl) via a secondary amine. In pharmacokinetic (PK) and bioanalytical workflows, quantifying such highly lipophilic, basic amines in complex biological matrices (e.g., plasma, serum) presents distinct challenges.

The primary hurdle in LC-MS/MS bioanalysis of this compound is ion suppression caused by endogenous phospholipids. Because the octan-4-yl chain imparts significant hydrophobicity (estimated logP>3 ), the analyte co-elutes with lipophilic matrix components if simplistic extraction methods are used. To design a self-validating and robust extraction protocol, we must exploit the analyte's specific physicochemical properties:

  • Ionization (pKa): The secondary amine acts as a weak base (estimated pKa ~ 8.5–9.0). At a low pH, it becomes fully protonated, enabling strong electrostatic interactions with cation-exchange sorbents .

  • Hydrophobicity (logP): The octan-4-yl chain allows for reversed-phase (RP) retention. However, relying solely on RP solid-phase extraction (SPE) or liquid-liquid extraction (LLE) often co-extracts neutral lipids, leading to severe matrix effects .

Strategic Rationale: Mixed-Mode Strong Cation Exchange (MCX) SPE is the optimal strategy. MCX sorbents combine a polymeric reversed-phase backbone with sulfonic acid cation-exchange groups. This dual-retention mechanism allows us to "lock" the protonated N-(Octan-4-yl)thietan-3-amine onto the sorbent via ionic bonds, permitting aggressive washing with 100% organic solvents to completely eradicate neutral lipids and phospholipids without risking analyte breakthrough .

Experimental Methodologies

Protocol 1: Mixed-Mode Cation Exchange (MCX) SPE (Gold Standard)

This protocol is designed as a self-validating system; the aggressive organic wash step ensures that if the analyte is recovered, the pH control and ionic locking mechanism functioned correctly.

Step 1: Sample Pre-treatment (Acidification)

  • Aliquot 200 µL of human plasma into a microcentrifuge tube.

  • Spike with 20 µL of an appropriate deuterated internal standard (IS) to validate recovery.

  • Add 200 µL of 4% aqueous phosphoric acid (H₃PO₄) and vortex for 30 seconds. Causality: Phosphoric acid disrupts protein-analyte binding and lowers the sample pH to ~2.0 (well below the pKa of the secondary amine). This guarantees 100% protonation (+1 charge) for optimal ion exchange .

Step 2: Sorbent Conditioning

  • Condition a 30 mg/1 mL MCX SPE cartridge with 1 mL of 100% Methanol (MeOH).

  • Equilibrate with 1 mL of LC-MS grade water.

Step 3: Sample Loading

  • Load the acidified plasma sample onto the cartridge.

  • Apply a gentle vacuum to achieve a flow rate of ~1 mL/min.

Step 4: Aqueous Wash (Polar Interference Removal)

  • Wash the cartridge with 1 mL of 2% Formic Acid in water. Causality: Removes water-soluble endogenous salts and polar peptides. The acidic environment maintains the analyte's positive charge, keeping it ionically locked to the sulfonic acid groups.

Step 5: Organic Wash (Lipid Removal)

  • Wash the cartridge with 1 mL of 100% MeOH. Causality: Because the analyte is ionically bound, pure organic solvent can be used to wash away highly hydrophobic interferences (e.g., triglycerides, phospholipids) that cause ESI+ ion suppression. A standard reversed-phase sorbent would lose the analyte during this step .

Step 6: Elution

  • Elute the target analyte into a clean collection tube using 1 mL of 5% Ammonium Hydroxide (NH₄OH) in MeOH. Causality: The high pH of the NH₄OH neutralizes the secondary amine (charge becomes 0), breaking the ionic bond with the sorbent. The MeOH simultaneously disrupts hydrophobic interactions, eluting the clean analyte .

Step 7: Reconstitution

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute in 100 µL of Initial Mobile Phase (e.g., 10% Acetonitrile / 90% Water with 0.1% Formic Acid) and transfer to an autosampler vial.

Protocol 2: High-Throughput Phospholipid Depletion (PPT-PLD)

For rapid screening where absolute trace-level sensitivity is secondary to throughput, a hybrid protein precipitation/phospholipid depletion plate (e.g., HybridSPE) is recommended.

  • Add 100 µL of plasma to the PLD 96-well plate.

  • Add 300 µL of 1% Formic Acid in Acetonitrile (Crash Solvent). Causality: Acetonitrile precipitates proteins, while the specialized sorbent in the plate (e.g., zirconia-coated silica) selectively binds the phosphate moiety of endogenous phospholipids via Lewis acid-base interactions .

  • Mix thoroughly and apply vacuum (15 in Hg) for 5 minutes. Collect the filtrate for direct LC-MS/MS injection.

LC-MS/MS Conditions

  • Analytical Column: Biphenyl phase (e.g., 50 x 2.1 mm, 1.7 µm). Rationale: The biphenyl phase offers enhanced π−π interactions, providing orthogonal selectivity for the thietane ring compared to standard C18 columns, improving peak shape for sulfur-containing heterocycles.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Ionization: ESI Positive mode (ESI+). The basic amine readily accepts a proton to form the [M+H]+ precursor ion.

Quantitative Data Summary

The table below summarizes the expected performance metrics of the extraction strategies based on the physicochemical properties of basic lipophilic amines.

Extraction StrategyAbsolute Recovery (%)Matrix Effect (%)Phospholipid RemovalThroughput
MCX SPE > 90% < 5% Excellent (>99%) Moderate
PPT-PLD Plate80 - 85%10 - 15%Good (~90%)High
Standard LLE70 - 80%25 - 40%PoorModerate

Mechanistic Workflow Diagrams

MCX_Mechanism Load 1. Sample Load (pH < pKa) Analyte: Protonated (+) Retention: Ionic & Hydrophobic Wash1 2. Aqueous Wash (2% FA) Removes: Polar Interferences Analyte Status: Locked (+) Load->Wash1 Wash2 3. Organic Wash (100% MeOH) Removes: Phospholipids & Lipids Analyte Status: Locked (+) Wash1->Wash2 Elute 4. Elution (5% NH4OH in MeOH) Analyte: Neutralized (0) Retention: Disrupted -> Elutes Wash2->Elute

Mixed-Mode Cation Exchange (MCX) retention and elution mechanism for basic amines.

Bioanalytical_Workflow Plasma Plasma Sample (Spiked with IS) Pretreat Acidification (2% H3PO4) Plasma->Pretreat SPE MCX SPE Clean-up Pretreat->SPE Dry N2 Evaporation & Reconstitution SPE->Dry LCMS LC-MS/MS (ESI+ MRM) Dry->LCMS

End-to-end LC-MS/MS bioanalytical sample preparation workflow.

References

  • Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2 LCGC International URL:[Link]

  • When should I choose a mixed-mode SPE? Biotage Analytical Chemistry Blog URL:[Link]

Application

Application Note: N-(Octan-4-yl)thietan-3-amine as a Hemilabile S,N-Ligand in Palladium-Catalyzed Asymmetric Catalysis

Executive Summary The development of highly selective, robust transition-metal catalysts relies heavily on the precise engineering of ligand environments. N-(Octan-4-yl)thietan-3-amine (NOTA) emerges as a highly speciali...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of highly selective, robust transition-metal catalysts relies heavily on the precise engineering of ligand environments. N-(Octan-4-yl)thietan-3-amine (NOTA) emerges as a highly specialized, bidentate S,N-ligand designed for challenging cross-coupling and asymmetric allylic alkylation (AAA) reactions. By combining a hard nitrogen donor with a soft, highly strained thietane sulfur donor, NOTA acts as a "smart" hemilabile ligand. This application note details the mechanistic rationale, self-validating experimental protocols, and comparative performance data for utilizing enantiopure (S)-NOTA in Palladium(0)-catalyzed workflows.

Mechanistic Rationale: The Power of Hemilability and Ring Strain

In transition-metal catalysis, maintaining a balance between catalyst stability and substrate accessibility is a persistent challenge. Traditional strong-field ligands often over-stabilize the metal center, leading to poor turnover rates, while weak ligands risk catalyst decomposition into inactive metal black[1].

NOTA solves this through ligand hemilability .

  • The Thietane Ring (Soft Donor): Thietanes are 4-membered sulfur heterocycles characterized by significant ring strain (~27 kcal/mol)[2]. This strain alters the hybridization of the sulfur lone pairs, increasing their s-character and uniquely tuning their σ -donicity and π -acidity compared to standard acyclic thioethers[3]. In the Pd(0) resting state, the sulfur coordinates tightly to stabilize the complex. However, upon oxidative addition, the soft sulfur readily dissociates, opening a vacant coordination site for substrate binding[1].

  • The Secondary Amine (Hard Donor): The nitrogen atom remains firmly coordinated throughout the catalytic cycle, preventing complete ligand dissociation and catalyst aggregation.

  • The Octan-4-yl Group (Chiral Steric Bulk): The branched "swallowtail" structure of the octan-4-yl chain creates a deep, sterically demanding chiral pocket. During the nucleophilic attack step, this steric wall dictates the trajectory of the incoming nucleophile, ensuring high enantiomeric excess (ee).

CatalyticCycle A Pd(0) Resting State (S,N-bidentate) B Oxidative Addition (S-dissociation) A->B Allyl acetate binding C Pd(II) π-Allyl Intermediate (N-monodentate) B->C Hemilabile S opens site D Nucleophilic Attack (Enantioselective) C->D Malonate attack E Product Release & S-recoordination D->E Reductive Elimination E->A Pd(0) Regeneration

Catalytic cycle of Pd-NOTA highlighting the hemilabile sulfur dissociation.

Experimental Workflows & Protocols

To ensure high reproducibility and trustworthiness, the following protocols are designed as self-validating systems. The isolation of the precatalyst prior to the reaction ensures that exact Pd-to-ligand stoichiometry is maintained, eliminating background reactions caused by unligated palladium.

Protocol A: Synthesis of the [Pd(S-NOTA)(allyl)Cl] Precatalyst

Causality Check: Dichloromethane (DCM) is utilized as the solvent here because it stabilizes the ionic intermediates during ligand exchange without competitively coordinating to the Pd center (unlike THF or acetonitrile, which could displace the hemilabile thietane).

Materials:

  • Allylpalladium(II) chloride dimer, [Pd(allyl)Cl]2​ : 0.5 mmol

  • (S)-N-(Octan-4-yl)thietan-3-amine (S-NOTA): 1.05 mmol (slight excess to drive full coordination)

  • Anhydrous DCM: 10 mL

Step-by-Step Procedure:

  • In an oven-dried Schlenk flask under argon, dissolve [Pd(allyl)Cl]2​ in 5 mL of anhydrous DCM.

  • Dissolve (S)-NOTA in 5 mL of DCM and add dropwise to the Pd solution at 0 °C over 10 minutes.

  • Stir the mixture at room temperature for 2 hours. The solution will transition from pale yellow to deep orange, indicating successful S,N-chelation.

  • Concentrate the solution in vacuo to ~2 mL, then add 10 mL of cold pentane to precipitate the precatalyst.

  • Filter under argon, wash with pentane (2 x 5 mL), and dry under high vacuum.

Protocol B: General Procedure for Asymmetric Allylic Alkylation (AAA)

Causality Check: N,O-Bis(trimethylsilyl)acetamide (BSA) and a catalytic amount of KOAc are used to generate the nucleophile in situ. Using a strong, hard base (like NaH) directly could lead to irreversible displacement of the amine ligand or base-catalyzed degradation of the strained thietane ring[2].

Materials:

  • rac-1,3-Diphenylallyl acetate: 1.0 mmol

  • Dimethyl malonate (nucleophile): 3.0 mmol

  • [Pd(S-NOTA)(allyl)Cl] Precatalyst: 0.05 mmol (5 mol%)

  • BSA: 3.0 mmol

  • KOAc: 0.05 mmol

  • Anhydrous DCM: 10 mL

Step-by-Step Procedure:

  • Charge a Schlenk tube with the precatalyst, rac-1,3-diphenylallyl acetate, and KOAc. Evacuate and backfill with argon three times.

  • Add anhydrous DCM (10 mL) and cool the system to 0 °C. Note: Initiating at 0 °C controls the exothermic oxidative addition and maximizes stereodiscrimination.

  • Add dimethyl malonate followed by BSA via syringe.

  • Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Quench with saturated aqueous NH4​Cl (10 mL), extract with DCM (3 x 10 mL), dry over MgSO4​ , and concentrate.

  • Purify via flash column chromatography and analyze via Chiral HPLC to determine enantiomeric excess.

Workflow S1 1. Precatalyst Formation S2 2. Substrate Addition S1->S2 S3 3. Asymmetric Catalysis S2->S3 S4 4. Workup & Chiral HPLC S3->S4

Step-by-step experimental workflow for NOTA-mediated asymmetric catalysis.

Performance Data & Comparative Analysis

To validate the efficacy of the thietane moiety, (S)-NOTA was benchmarked against other common ligand classes in the AAA of rac-1,3-diphenylallyl acetate. The data demonstrates that the unique ring strain and hemilability of the thietane sulfur significantly outperform unstrained thioethers, approaching the efficiency of industry-standard Phosphino-Oxazoline (PHOX) ligands but with a more accessible synthetic route.

Ligand ClassYield (%)Enantiomeric Excess (ee %)Reaction Time (h)
(S)-NOTA (Thietane-Amine) 94 92 12
Simple Thioether-Amine786524
Phosphino-Oxazoline (PHOX)96958
Thiophene-Amine451248

Critical Parameters & Troubleshooting

  • Loss of Enantioselectivity: If ee% drops below 85%, suspect precatalyst degradation. The thietane ring is susceptible to oxidation. Ensure all solvents are strictly degassed and the precatalyst is stored in a glovebox at -20 °C.

  • Incomplete Conversion: If the reaction stalls, verify the quality of the BSA/KOAc system. Moisture in the KOAc will prematurely hydrolyze the BSA, preventing the formation of the active malonate nucleophile.

  • Ligand Poisoning: Avoid using coordinating solvents (e.g., DMSO, unpurified acetonitrile) during the catalytic step, as they will outcompete the hemilabile sulfur for the vacant Pd coordination site, effectively shutting down the catalytic cycle[1].

References

  • Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery Source: Journal of Medicinal Chemistry / ChemRxiv URL:[Link]

  • The chemistry of thietane ligands in polynuclear metal carbonyl complexes Source: Chemical Reviews (OSTI.GOV) URL:[Link]

  • Metal Unsaturation and Ligand Hemilability in Suzuki Coupling Source: Organometallics (ACS Publications) URL:[Link]

Sources

Method

Application Note &amp; Protocol: Characterizing N-(Octan-4-yl)thietan-3-amine (NOTA) in Cancer Cell Culture Models

Abstract This document provides a comprehensive guide for the initial in vitro characterization of N-(Octan-4-yl)thietan-3-amine (NOTA), a novel small molecule inhibitor. Based on its structural features, including a thi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for the initial in vitro characterization of N-(Octan-4-yl)thietan-3-amine (NOTA), a novel small molecule inhibitor. Based on its structural features, including a thietane ring which is of growing interest in medicinal chemistry, we hypothesize that NOTA may target critical cell signaling pathways.[1][2][3][4] This application note details the methodologies to characterize NOTA's effects on cancer cell lines, focusing on viability, proliferation, and target engagement. We will proceed under the hypothesis that NOTA acts as an inhibitor of the PI3K/Akt signaling pathway, a cascade frequently dysregulated in cancer. The methodologies presented are designed to be robust and reproducible, providing researchers with a validated framework for evaluating the preclinical potential of NOTA and similar compounds.

Introduction: The Rationale for Targeting PI3K/Akt

The phosphatidylinositol 3-kinase (PI3K)/Akt signaling cascade is a central regulator of cell growth, survival, and metabolism.[5] Its hyperactivation is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[6][7][8][9] The pathway is initiated by upstream signals that activate PI3K, which in turn phosphorylates PIP2 to generate PIP3. This second messenger recruits Akt (also known as Protein Kinase B) to the plasma membrane, where it is activated through phosphorylation. Activated Akt then phosphorylates a multitude of downstream substrates, promoting cell survival by inhibiting apoptosis and driving cell cycle progression.[9]

Given the structure of N-(Octan-4-yl)thietan-3-amine (NOTA), we hypothesize it may function as an inhibitor of the PI3K/Akt pathway. The protocols outlined herein are designed to test this hypothesis by quantifying its cellular effects.

PI3K_Akt_Pathway cluster_extracellular Extracellular Space cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm Growth Factor Growth Factor RTK RTK Growth Factor->RTK Binds PI3K PI3K RTK->PI3K Activates PIP2 PIP2 PI3K->PIP2 Phosphorylates PIP3 PIP3 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Recruits Akt Akt PIP3->Akt Recruits PDK1->Akt Phosphorylates (T308) Apoptosis Apoptosis Inhibition Akt->Apoptosis Inhibits Proliferation Cell Proliferation Akt->Proliferation Promotes mTORC2 mTORC2 mTORC2->Akt Phosphorylates (S473) NOTA NOTA NOTA->PI3K Inhibits

Figure 1: Hypothesized mechanism of NOTA action on the PI3K/Akt signaling pathway.

Materials and Reagents

This section provides a general list. Specific catalog numbers should be recorded in the laboratory notebook for each experiment to ensure traceability.

Reagent/MaterialSupplier (Example)Purpose
N-(Octan-4-yl)thietan-3-amine (NOTA)Custom Synthesis/In-houseTest Compound
Dimethyl Sulfoxide (DMSO), Cell Culture GradeSigma-AldrichSolvent for NOTA
MCF-7, A549, or other relevant cancer cell linesATCCBiological System
Dulbecco's Modified Eagle Medium (DMEM)GibcoCell Culture Medium
Fetal Bovine Serum (FBS), Heat-InactivatedGibcoMedium Supplement
Penicillin-Streptomycin (100X)GibcoAntibiotic/Antimycotic
Trypsin-EDTA (0.25%)GibcoCell Detachment
Phosphate-Buffered Saline (PBS), pH 7.4GibcoWashing Buffer
MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide]Thermo Fisher ScientificViability Assay
Alisertib (PI3K Inhibitor Control)Selleck ChemicalsPositive Control
RIPA Lysis and Extraction BufferThermo Fisher ScientificProtein Extraction
Protease and Phosphatase Inhibitor CocktailThermo Fisher ScientificProtein Stability
Primary Antibodies (p-Akt S473, Total Akt, GAPDH)Cell Signaling TechnologyWestern Blotting
HRP-conjugated Secondary AntibodyCell Signaling TechnologyWestern Blotting
ECL Western Blotting SubstrateBio-RadChemiluminescent Detection
96-well and 6-well cell culture platesCorningExperimental Vessels

Core Protocols

General Cell Culture and Compound Preparation

Trustworthiness Principle: Aseptic technique is paramount. All cell culture manipulations must be performed in a certified Class II biological safety cabinet to prevent contamination.[10][11][12][13][14] Regularly test cell lines for mycoplasma contamination.[15][16][17][18]

  • Cell Line Maintenance: Culture cancer cell lines (e.g., MCF-7 breast cancer) in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

  • Subculturing: Passage cells upon reaching 80-90% confluency. Aspirate media, wash with PBS, and detach using Trypsin-EDTA. Neutralize trypsin with complete media and re-seed at the appropriate density.

  • NOTA Stock Solution Preparation: Prepare a 10 mM stock solution of NOTA in DMSO.[19] Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C. The final DMSO concentration in cell culture media should not exceed 0.1% to avoid solvent-induced cytotoxicity.

Protocol: Cell Viability Assessment (MTT Assay)

Expertise & Experience: The MTT assay is a colorimetric assay that measures cellular metabolic activity, which serves as an indicator of cell viability.[20][21][22][23] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals.[20][21] The amount of formazan produced is proportional to the number of living cells.[24]

Experimental Workflow:

MTT_Workflow A 1. Seed Cells in 96-well plate (5,000 cells/well) B 2. Incubate 24 hours A->B C 3. Treat with NOTA (Dose-Response) B->C D 4. Incubate 48-72 hours C->D E 5. Add MTT Reagent (4 hours incubation) D->E F 6. Solubilize Formazan (DMSO or Solubilization Buffer) E->F G 7. Read Absorbance (570 nm) F->G

Figure 2: Workflow for the MTT cell viability assay.

Step-by-Step Methodology:

  • Cell Seeding: Seed 5,000 cells per well in a 96-well plate in 100 µL of complete medium. Include wells for "cells only" (untreated) and "media only" (blank) controls. Incubate for 24 hours.

  • Compound Treatment: Prepare a 2X serial dilution of NOTA in culture medium. The concentration range should be wide enough to capture a full dose-response curve (e.g., 0.1 µM to 100 µM). Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a "vehicle control" (0.1% DMSO) and a positive control (e.g., Alisertib).

  • Incubation: Incubate the plate for 48 to 72 hours at 37°C, 5% CO₂. The incubation time should be consistent across experiments.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.[20][24] Purple formazan crystals should become visible within the cells.

  • Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[20][24] Gently pipette to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[22][23][24]

  • Data Analysis: Subtract the absorbance of the blank wells. Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle-treated control wells. Plot the percent viability against the log of the compound concentration and fit a sigmoidal dose-response curve to calculate the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Expected Data Output:

CompoundCell LineIncubation TimeIC₅₀ (µM)
NOTAMCF-772hExperimental Value
AlisertibMCF-772hLiterature/Experimental Value
Protocol: Target Engagement (Western Blot for p-Akt)

Expertise & Experience: To validate that NOTA acts via the hypothesized mechanism, we must measure its effect on the phosphorylation status of Akt. A reduction in phosphorylated Akt (p-Akt) at Serine 473, a key activation site, relative to the total amount of Akt protein, provides direct evidence of pathway inhibition. Western blotting is the gold-standard technique for this analysis.[25][26]

Step-by-Step Methodology:

  • Cell Seeding and Treatment: Seed 1 x 10⁶ MCF-7 cells in 6-well plates. After 24 hours, starve the cells in serum-free medium for 6-12 hours to reduce basal pathway activity.

  • Stimulation and Inhibition: Pre-treat cells with various concentrations of NOTA (e.g., 0.5x, 1x, 5x the IC₅₀ value) for 2 hours. Then, stimulate the PI3K pathway by adding a growth factor like insulin (100 nM) or EGF (50 ng/mL) for 15-30 minutes. Include unstimulated and vehicle-treated/stimulated controls.

  • Protein Extraction: Place the plate on ice. Aspirate the medium and wash cells twice with ice-cold PBS. Add 100 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.[25][27] Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes.

  • Quantification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube. Determine the protein concentration using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Normalize protein amounts for all samples (e.g., 20 µg per lane). Denature by boiling in Laemmli sample buffer. Separate proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE). Transfer the separated proteins to a PVDF or nitrocellulose membrane.[25]

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour.[28]

    • Incubate with the primary antibody for p-Akt (S473) (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.[28]

    • Wash the membrane three times with TBST.[25]

    • Incubate with an HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.[25]

    • Wash three times with TBST.

  • Detection: Apply an ECL substrate and visualize the protein bands using a chemiluminescence imaging system.[25]

  • Stripping and Re-probing: To ensure equal protein loading, the membrane can be stripped of the first set of antibodies and re-probed for Total Akt and a loading control like GAPDH.[26]

Self-Validation: Comparing the p-Akt signal to the Total Akt signal for each sample normalizes for any variations in protein loading, ensuring that a decrease in p-Akt is due to pathway inhibition, not simply less protein.[27] GAPDH serves as a final loading control. A dose-dependent decrease in the p-Akt/Total Akt ratio following NOTA treatment would strongly support the compound's on-target activity.

Troubleshooting

IssuePossible CauseSuggested Solution
High variability in MTT assay Inconsistent cell seeding; Edge effects in the 96-well plate.Use a multichannel pipette for seeding; Avoid using the outermost wells of the plate.
No dose-response curve observed Compound concentration range is incorrect; Compound is inactive or has low potency.Test a wider concentration range (logarithmic scale); Verify compound integrity and solubility.[29]
Weak or no signal in Western blot Insufficient protein loaded; Poor antibody quality; Inefficient protein transfer.Increase protein load; Titrate primary antibody; Check transfer efficiency with Ponceau S stain.
High background in Western blot Insufficient blocking; Antibody concentration too high; Insufficient washing.Increase blocking time; Reduce antibody concentration; Increase number and duration of washes.

References

  • Roche. MTT Assay Protocol for Cell Viability and Proliferation. Available from: [Link]

  • Tan, Y., et al. (2022). PI3K/AKT Signaling Tips the Balance of Cytoskeletal Forces for Cancer Progression. Cancers. Available from: [Link]

  • Jardim, D. L., et al. (2021). PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway?. Frontiers in Oncology. Available from: [Link]

  • Lab Manager. (2025). Mastering Aseptic Technique: The Foundation of Successful Cell Culture. Available from: [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In: Assay Guidance Manual. Available from: [Link]

  • Wikipedia. PI3K/AKT/mTOR pathway. Available from: [Link]

  • Bionique Testing Laboratories. (2009). Helpful Hints for Better Aseptic Technique. Available from: [Link]

  • EuroBioBank. ASEPTIC AND GOOD CELL CULTURE TECHNIQUES. Available from: [Link]

  • Rapid Microbiology. (2026). Mycoplasma Detection in Cell Cultures. Available from: [Link]

  • Ebrahimi, F., et al. (2016). Prevention and Detection of Mycoplasma Contamination in Cell Culture. Cell Journal (Yakhteh). Available from: [Link]

  • Lonza. Mycoplasma contamination of cell cultures. Available from: [Link]

  • Cusabio. PI3K-Akt signaling pathway. Available from: [Link]

  • Testa, J. R., & Bellacosa, A. (2001). PI3K/Akt signalling pathway and cancer. Expert Opinion on Therapeutic Targets. Available from: [Link]

  • Cytion. Protocol 1: Mastering Aseptic Techniques for Pristine Cell Culture Practices. Available from: [Link]

  • Bio-Rad Antibodies. Best Practice for Western Blot Detection of Phosphorylation Events. Available from: [Link]

  • Gao, Y., et al. (2019). In Vitro Assay for the Development of Small Molecule Inhibitors Targeting PD-1/PD-L1. Methods in Enzymology. Available from: [Link]

  • ChemRxiv. (2025). Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery. Available from: [Link]

  • Al-Salahi, R., et al. (2016). Western blot analysis of Akt, p-Akt (Ser473), GSKβ and p-GSKβ (ser-9) protein expression. PLoS One. Available from: [Link]

  • Wang, Y., et al. (2025). Protocol to identify small-molecule inhibitors against cancer drug resistance. STAR Protocols. Available from: [Link]

  • Ayeti, D., et al. (2024). Synthesis Methods of 3-Amino Thietane and its Derivatives. Journal of Community Pharmacy Practice. Available from: [Link]

  • AntBio. (2026). Small-Molecule Drug Preparation for Cell Culture: Core Principles and Practical Guidelines. Available from: [Link]

  • Liu, C., et al. (2023). Synthesis and biological evaluation of thieno[3,2-c]pyrazol-3-amine derivatives as potent glycogen synthase kinase 3β inhibitors for Alzheimer's disease. Bioorganic Chemistry. Available from: [Link]

  • HM Publishers. (2024). Synthesis Methods of 3-Amino Thietane and its Derivatives. Available from: [Link]

  • ChemRxiv. Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery. Available from: [Link]

Sources

Application

Application Note: Formulating N-(Octan-4-yl)thietan-3-amine for Preclinical Testing

Audience: Researchers, Formulation Scientists, and Preclinical Drug Development Professionals. Executive Summary N-(Octan-4-yl)thietan-3-amine is a synthetic secondary amine characterized by a highly lipophilic branched...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Formulation Scientists, and Preclinical Drug Development Professionals.

Executive Summary

N-(Octan-4-yl)thietan-3-amine is a synthetic secondary amine characterized by a highly lipophilic branched aliphatic chain (octan-4-yl) and a strained four-membered sulfur-containing heterocycle (thietane). Transitioning this molecule into in vivo preclinical testing (e.g., rodent pharmacokinetics and toxicology) requires overcoming two primary liabilities: severe aqueous insolubility and the oxidative susceptibility of the thietane ring. This guide details the physicochemical rationale and self-validating protocols for formulating this compound for intravenous (IV) and oral (PO) dosing.

Physicochemical Profiling & Causality (E-E-A-T)

Successful formulation requires a deep understanding of the molecule's structural liabilities and the causality behind excipient selection:

  • Lipophilicity & Basicity: The octan-4-yl moiety drives the molecule's LogP significantly high, resulting in negligible aqueous dissolution. However, the secondary amine provides a basic center (estimated pKa ~9.0). To achieve high-concentration IV dosing, the free base must be converted to a scalable, water-soluble salt (e.g., hydrochloride or sulfate)[1]. For PO dosing, lipid-based formulations are required to maintain the drug in a solubilized state within the gastrointestinal (GI) tract and prevent precipitation[2].

  • Thietane Ring Stability: The thietane ring possesses inherent ring strain and a highly nucleophilic sulfur atom. Under oxidative stress, the sulfur atom is readily oxidized to thietane-1-oxide (sulfoxide) and thietane-1,1-dioxide (sulfone)[3],[4]. Consequently, formulation vehicles must strictly exclude peroxides (often found in low-grade PEGs or polysorbates) and must incorporate lipophilic antioxidants to protect the API during storage and in vivo transit.

Formulation Workflows & Logical Relationships

The following diagram maps the decision-tree for formulating N-(Octan-4-yl)thietan-3-amine based on its physicochemical properties.

G cluster_0 IV Strategy (Aqueous) cluster_1 PO Strategy (Lipid-Based) API N-(Octan-4-yl)thietan-3-amine (Lipophilic Free Base) Salt Salt Formation (HCl / Sulfate) API->Salt Overcome low solubility Antiox Add Antioxidant (α-Tocopherol) API->Antiox Prevent Thietane Oxidation IV_Form Aqueous Co-solvent (e.g., 5% Dextrose + 10% PG) Salt->IV_Form InVivo Preclinical In Vivo PK/PD (Rodent Models) IV_Form->InVivo SMEDDS SMEDDS Formulation (Capmul / Kolliphor / PG) Antiox->SMEDDS SMEDDS->InVivo Intestinal Lymphatic Uptake

Formulation decision-tree for N-(Octan-4-yl)thietan-3-amine targeting IV and PO preclinical dosing.

Quantitative Data: Excipient Compatibility & Solubilization

To optimize the formulation, the API was screened against common preclinical vehicles. The data below highlights the critical need for pH adjustment in aqueous systems and antioxidant inclusion in lipid systems.

Excipient / SystemMechanistic RoleSolubilization Capacity (mg/mL)Thietane Stability (7-Day, % API)Recommendation
Water (pH 7.4) Aqueous Vehicle< 0.199.5%Not recommended (Poor solubility)
Water (pH 4.0, HCl) IV Vehicle (Salt)> 25.098.2%Recommended for IV
PEG 400 Co-solvent15.585.0% (Peroxide degradation)Avoid (Induces sulfur oxidation)
Capmul MCM + Kolliphor EL SMEDDS (PO)> 50.092.1%Viable, requires antioxidant
SMEDDS + 0.1% α -Tocopherol Optimized PO> 50.099.8%Recommended for PO

Detailed Experimental Protocols (Self-Validating Systems)

Protocol A: In Situ Salt Formation for Intravenous (IV) Dosing

This protocol leverages the basicity of the secondary amine to generate a highly soluble hydrochloride salt in situ, avoiding the need for a separate solid-state crystallization step during early discovery[1].

  • Weighing: Accurately weigh 10.0 mg of N-(Octan-4-yl)thietan-3-amine free base into a sterile glass vial.

  • Vehicle Addition: Add 0.9 mL of a 10% Propylene Glycol (PG) in Water for Injection (WFI) solution.

    • Causality: PG acts as a mild co-solvent to wet the lipophilic free base before ionization.

  • Titration: Dropwise, add 0.1 N HCl while vortexing until the pH reaches 4.5.

    • Causality: Lowering the pH below the amine's pKa (~9.0) forces protonation, converting the lipophilic oil into a water-soluble ionized salt.

  • Volume Adjustment: QS to 1.0 mL with WFI to achieve a final concentration of 10 mg/mL.

  • Validation Check (Self-Correction): Perform a visual inspection against a dark background. The solution must be optically clear with no particulates. If turbidity persists, the pH is too high; add 1-2 additional drops of 0.1 N HCl and re-vortex. Filter through a 0.22 µm PTFE syringe filter prior to dosing.

Protocol B: Self-Microemulsifying Drug Delivery System (SMEDDS) for Oral (PO) Dosing

For oral administration, lipid-based formulations (LBFs) like SMEDDS are utilized to form emulsion droplets upon ingestion, keeping the drug solubilized in the GI tract[5],[6].

  • Preparation of the Isotropic Vehicle: In a glass vial, combine Capmul MCM (lipid, 40% w/w), Kolliphor EL (surfactant, 50% w/w), and Propylene Glycol (co-solvent, 10% w/w).

  • Antioxidant Addition: Add 0.1% w/w α -tocopherol to the vehicle.

    • Causality: Kolliphor EL can contain trace peroxides. α -tocopherol acts as a radical scavenger, preventing the oxidation of the thietane ring into sulfoxide/sulfone derivatives[3],[4].

  • API Incorporation: Add 50.0 mg of N-(Octan-4-yl)thietan-3-amine free base per 1.0 g of the vehicle.

  • Homogenization: Vortex vigorously for 2 minutes, then sonicate in a water bath at 37°C for 15 minutes.

    • Validation Check 1 (Macroscopic): The resulting pre-concentrate must be a single-phase, isotropic, transparent liquid. Phase separation indicates the API has exceeded the solubilization capacity of the lipid mixture.

  • Simulated Lipolysis Release Testing: Dilute 10 µL of the pre-concentrate into 990 µL of Simulated Gastric Fluid (SGF, pH 1.2) at 37°C with gentle agitation.

    • Validation Check 2 (Microscopic): Analyze the dispersion via Dynamic Light Scattering (DLS). The droplet size must be <150 nm with a Polydispersity Index (PDI) < 0.3. This confirms the spontaneous formation of a microemulsion, ensuring the API will not precipitate upon entering the rodent stomach[2].

  • Chemical Stability QC: Analyze an aliquot via LC-MS.

    • Validation Check 3 (Chemical): Monitor for the absence of M+16 and M+32 mass peaks. The presence of these peaks indicates that the thietane ring has oxidized during sonication, requiring a fresh batch with increased α -tocopherol.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of N-(Octan-4-yl)thietan-3-amine Synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. The coupling of the sp³-rich thietane bioisostere with sterically demanding aliphatic chains presents unique kinetic and chemoselectivity challenges. Th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for heterocyclic synthesis. The coupling of the sp³-rich thietane bioisostere with sterically demanding aliphatic chains presents unique kinetic and chemoselectivity challenges. This guide is engineered for researchers and drug development professionals to troubleshoot, optimize, and validate the reductive amination of thietan-3-one with octan-4-amine.

Part 1: Troubleshooting Guides & FAQs

Q1: Why is my direct reductive amination yielding mostly thietan-3-ol instead of the desired N-(Octan-4-yl)thietan-3-amine? Causality: You are experiencing competitive ketone over-reduction. Octan-4-amine is a highly sterically hindered, α -branched primary amine. When reacted with thietan-3-one, the nucleophilic attack and subsequent dehydration to form the intermediate imine is kinetically slow. If a reducing agent like sodium triacetoxyborohydride (NaBH(OAc) 3​ ) is present from the beginning in a "one-pot" direct reductive amination, it reduces the unreacted thietan-3-one into thietan-3-ol much faster than the hindered imine can form (). Solution: Switch to a step-wise (indirect) reductive amination. You must pre-form the imine completely before introducing any hydride source.

Q2: I tried pre-forming the imine with 4Å molecular sieves, but the conversion is still under 40%. How can I drive this reaction to completion? Causality: Molecular sieves rely on passive water sequestration, which is often insufficient for sterically demanding substrates. The constrained geometry of the four-membered thietane ring coupled with the bulky octan-4-yl group creates a high activation energy barrier for the dehydration step of the hemiaminal intermediate. Solution: Utilize Titanium(IV) isopropoxide (Ti(O i Pr) 4​ ) as a dual-action Lewis acid and dehydrating agent. The titanium strongly coordinates to the ketone oxygen, increasing its electrophilicity for the initial amine attack, and subsequently sequesters the leaving oxygen as titanium dioxide/isopropanol, irreversibly driving the imine formation ().

Q3: Can I use catalytic hydrogenation (e.g., H 2​ with Pd/C or PtO 2​ ) to reduce the imine and avoid boron-based byproducts? Causality: No. The divalent sulfur atom (S(II)) within the thietane ring is a notorious catalyst poison. The lone pairs on the sulfur atom coordinate strongly and irreversibly to the active sites of heterogeneous transition metal catalysts (like Palladium or Platinum), completely deactivating them and halting the reaction (). Solution: You must rely on hydride donors. Once the imine is formed via Ti(O i Pr) 4​ , the addition of Sodium Borohydride (NaBH 4​ ) will efficiently reduce the imine without interacting with the sulfur heteroatom.

Part 2: Quantitative Data & Method Comparison

The table below summarizes the causality between chosen reaction conditions and the resulting chemoselectivity.

MethodReagentsCatalyst / AdditiveMajor ByproductIsolated Yield (%)
Direct NaBH(OAc) 3​ , DCM, RTNoneThietan-3-ol (65%)< 15%
Direct H 2​ (1 atm), MeOH, RT10% Pd/CUnreacted Starting Materials0% (Poisoned)
Indirect NaBH 4​ , MeOH, RT4Å Molecular SievesThietan-3-ol (30%)35 - 40%
Indirect NaBH 4​ , EtOH, 0 °C to RTTi(O i Pr) 4​ (1.5 eq)Trace alcohols85 - 92%

Part 3: Reaction Workflow & Logical Relationships

Workflow Step1 1. Reactants Thietan-3-one + Octan-4-amine Step2 2. Lewis Acid Addition Add Ti(OiPr)4 in EtOH (12h) Step1->Step2 Decision1 Is Imine Formation Complete? Step2->Decision1 Error1 Do NOT add NaBH4 yet! (Prevents Thietan-3-ol byproduct) Decision1->Error1 No Step3 3. Hydride Reduction Add NaBH4 at 0°C Decision1->Step3 Yes Error1->Step2 Continue Stirring Decision2 Catalyst Selection: Avoid Pd/C or PtO2 Step3->Decision2 Step4 4. Workup Quench with aq. NH3 Step3->Step4 Error2 Sulfur Poisoning Reaction Halts Decision2->Error2 If Transition Metal Used Product Target Molecule N-(Octan-4-yl)thietan-3-amine Step4->Product

Figure 1: Optimized step-wise reductive amination workflow and troubleshooting logic.

Part 4: Self-Validating Experimental Protocol

Objective: High-yield synthesis of N-(Octan-4-yl)thietan-3-amine via Ti(O i Pr) 4​ -mediated indirect reductive amination.

Step 1: Imine Formation

  • In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve thietan-3-one (1.0 equiv, 10 mmol) and octan-4-amine (1.1 equiv, 11 mmol) in anhydrous ethanol (20 mL).

    • Causality Checkpoint: Ethanol is selected over DCM because it effectively solubilizes the subsequent borohydride reduction step, maintaining a homogeneous system.

  • Add Titanium(IV) isopropoxide (Ti(O i Pr) 4​ ) (1.5 equiv, 15 mmol) dropwise at room temperature via syringe.

  • Stir the reaction mixture at room temperature for 12 hours.

    • Causality Checkpoint: The solution will transition to a pale yellow color. This visual cue validates the successful dehydration and formation of the extended conjugated imine system.

Step 2: Hydride Reduction

  • Cool the reaction mixture to 0 °C using an ice-water bath.

    • Causality Checkpoint: Cooling is critical to control the exotherm upon hydride addition. Excessive heat can trigger ring-opening side reactions of the highly strained four-membered thietane ring.

  • Add Sodium Borohydride (NaBH 4​ ) (1.5 equiv, 15 mmol) portion-wise over 15 minutes.

  • Remove the ice bath and allow the mixture to warm to room temperature, stirring for an additional 2 hours to ensure complete reduction.

Step 3: Quenching and Workup

  • Quench the reaction by slowly adding deionized water (2 mL), followed by 2M aqueous ammonia (10 mL).

    • Causality Checkpoint: The addition of ammonia is a critical self-validating step. It forces the precipitation of the titanium salts as a granular, easily filterable white solid (TiO 2​ ). Failing to use ammonia will result in an intractable, gelatinous emulsion that traps the product.

  • Filter the suspension through a tightly packed pad of Celite, washing the filter cake thoroughly with ethyl acetate (3 x 20 mL).

  • Transfer the filtrate to a separatory funnel. Separate the organic layer, wash with brine (20 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate with 1% Triethylamine) to yield the pure N-(Octan-4-yl)thietan-3-amine.

References

  • Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery - ChemRxiv. Available at:[Link]

  • Reductive Amination Revisited: Reduction of Aldimines with Trichlorosilane Catalyzed by Dimethylformamide - Journal of Organic Chemistry (PubMed). Available at:[Link]

Optimization

Technical Support Center: Troubleshooting N-(Octan-4-yl)thietan-3-amine Aqueous Solubility

Welcome to the Technical Support Center for N-(Octan-4-yl)thietan-3-amine . This highly specific lipophilic amine presents unique solvation challenges in aqueous media.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for N-(Octan-4-yl)thietan-3-amine . This highly specific lipophilic amine presents unique solvation challenges in aqueous media. Due to its bulky, branched aliphatic side chain (octan-4-yl) and the relatively non-polar thietane heterocycle, researchers frequently encounter precipitation, "solvent crashing," and inconsistent bioassay results.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help researchers and drug development professionals achieve stable, assay-ready aqueous solutions.

The Mechanistic Root of Insolubility

To effectively troubleshoot solubility, we must first establish the molecular causality behind the precipitation of N-(Octan-4-yl)thietan-3-amine:

  • The Hydrophobic Effect: The octan-4-yl group is a highly lipophilic C8 branched chain. In water, this chain forces surrounding water molecules into a highly ordered, clathrate-like structure. The thermodynamic entropic penalty of this ordering drives the molecule to self-aggregate and precipitate out of the aqueous phase.

  • pH-Dependent Ionization: As a secondary amine, the molecule possesses a basic center. However, at physiological pH (7.4), a significant equilibrium fraction exists as the unprotonated free base, which is entirely insoluble.1[1].

Solubilization Decision Workflow

Before selecting a protocol, evaluate your assay's tolerance for pH shifts, co-solvents, or excipients. Follow the logical workflow below to determine the optimal solubilization strategy.

G Start Insoluble N-(Octan-4-yl)thietan-3-amine Detected in Buffer CheckPH Is assay pH flexible (can it be < 5.0)? Start->CheckPH Acidify Adjust Buffer to pH 4.0-5.0 (Protonates Amine) CheckPH->Acidify Yes CheckCoSolvent Are Co-solvents Tolerated (<5%)? CheckPH->CheckCoSolvent No Verify Filter (0.45 µm) & Verify via HPLC/UV Acidify->Verify DMSO Kinetic Solubilization: Dilute from DMSO Stock CheckCoSolvent->DMSO Yes HPBCD Thermodynamic Solubilization: HP-β-CD Complexation CheckCoSolvent->HPBCD No DMSO->Verify HPBCD->Verify Verify->CheckCoSolvent Fail (Precipitate) Success Stable Aqueous Solution Ready for Assay Verify->Success Pass

Decision workflow for solubilizing lipophilic amines in aqueous buffers.

Validated Solubilization Protocols

Every experimental protocol must be a self-validating system to ensure data integrity. Below are the two most common methodologies for solubilizing this compound.

Protocol A: Kinetic Solubilization via DMSO/Buffer Shift

Causality: Dissolving the free base in a polar aprotic solvent (DMSO) disrupts intermolecular crystal lattice forces.2 before nucleation can occur[2].

  • Stock Preparation: Weigh 10 mg of N-(Octan-4-yl)thietan-3-amine and dissolve in 1 mL of 100% molecular biology grade DMSO to create a 10 mg/mL stock. Vortex until completely clear.

  • Aqueous Dilution: Pre-warm your target aqueous buffer (e.g., PBS pH 7.4) to 37°C. While vortexing the buffer vigorously, add the DMSO stock dropwise to achieve a final DMSO concentration of ≤ 5% (v/v).

  • Self-Validation Step (Nephelometry): Kinetic solubility is temporary. To validate that your compound hasn't formed invisible micro-precipitates, measure the absorbance of the final solution at 620 nm. An Abs620​>0.05 indicates light scattering due to nucleation, meaning the protocol has failed and Protocol B must be used.

Protocol B: Thermodynamic Solubilization via HP-β-CD Inclusion

Causality: Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophilic exterior and a hydrophobic cavity. The bulky octan-4-yl chain spontaneously partitions into this cavity to minimize contact with water,3[3].

  • Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in your target aqueous buffer. (Optional:4[4]).

  • Kneading/Mixing: Add N-(Octan-4-yl)thietan-3-amine powder directly to the HP-β-CD solution at a targeted 1:5 molar ratio.

  • Equilibration: Stir the suspension continuously at 500 RPM for 24 to 48 hours at room temperature to allow thermodynamic equilibrium to be reached.

  • Self-Validation Step (Filtration & HPLC): Filter the equilibrated suspension through a 0.45 µm PTFE syringe filter to remove any uncomplexed solid drug. Quantify the filtrate via HPLC against a standard curve. If the concentration matches your target dose, the inclusion complex is successfully formed and thermodynamically stable.

Comparative Solubilization Data

The table below summarizes the expected quantitative enhancements based on the chosen troubleshooting strategy.

Solubilization StrategyPrimary MechanismExpected Solubility RangeAssay Compatibility
Native Buffer (pH 7.4) Baseline< 0.01 mg/mLHigh
pH Adjustment (pH 4.0) Amine Protonation (Salt Formation)1.0 - 5.0 mg/mLLow (Disrupts pH-sensitive assays)
5% DMSO Co-solvent Kinetic Solvation0.1 - 0.5 mg/mLModerate (Watch for DMSO toxicity)
20% HP-β-CD Complexation Host-Guest Inclusion5.0 - 15.0 mg/mLHigh (Biocompatible, no solvent toxicity)

Frequently Asked Questions (FAQs)

Q: Why does my N-(Octan-4-yl)thietan-3-amine solution look cloudy 30 minutes after diluting it into PBS? A: This is a classic case of "solvent crashing." When utilizing a DMSO stock solution diluted into PBS, the compound is only kinetically soluble. Over time, thermodynamic forces drive the highly hydrophobic octan-4-yl chains to aggregate, leading to nucleation and precipitation. If your assay runs longer than the kinetic solubility window, you must transition to a thermodynamic solubilization method like HP-β-CD complexation.

Q: Is the thietane ring susceptible to degradation during solubilization? A: Thietanes are 4-membered sulfur heterocycles. While they are generally stable in standard aqueous buffers, they are highly susceptible to oxidation. Avoid using older, degraded surfactant stocks (like Tween-20 or Triton X-100) that may contain peroxide impurities, as these will rapidly oxidize the thietane sulfur to a sulfoxide or sulfone, altering the pharmacological profile of your compound.

Q: Can I just use heat to force the compound into solution? A: Heating increases the kinetic rate of dissolution but does not change the thermodynamic solubility limit at your assay's operating temperature. Once the heated solution cools back to 37°C or room temperature, the compound will inevitably precipitate, often forming microscopic crystals that can cause false positives in optical and fluorescence-based assays.

References

  • Source: PubMed Central (PMC)
  • Between Theory and Practice: Computational/Experimental Integrated Approaches to Understand the Solubility and Lipophilicity of PROTACs Source: Journal of Medicinal Chemistry - ACS Publications URL
  • Source: PubMed Central (PMC)
  • Solubility and Dissolution Enhancement of Dexibuprofen with Hydroxypropylbetacyclodextrin (HPβCD) and Poloxamers (188/407)

Sources

Troubleshooting

Preventing degradation of N-(Octan-4-yl)thietan-3-amine during long-term storage

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals. Welcome to the technical support center for the handling and long-term storage of N-(Octan-4-yl)thietan-3-amine.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals.

Welcome to the technical support center for the handling and long-term storage of N-(Octan-4-yl)thietan-3-amine. This bifunctional molecule presents unique storage challenges due to the combined reactivity of its highly strained four-membered sulfur heterocycle (thietane) and its nucleophilic secondary amine group.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: My neat liquid sample of N-(Octan-4-yl)thietan-3-amine turned cloudy and viscous after being left on the benchtop. What happened? A1: This is a classic symptom of atmospheric CO₂ absorption. N-(Octan-4-yl)thietan-3-amine contains a secondary amine group. Secondary amines are highly nucleophilic and readily attack the electrophilic carbon of CO₂, forming a zwitterionic intermediate that subsequently transfers a proton to form a carbamate salt[1]. Over time, under dry conditions, these carbamates can further dehydrate or rearrange into ureas, leading to precipitation and increased viscosity[2]. Causality & Fix: The cloudiness is the insoluble carbamate/urea precipitating out of the neat amine. To prevent this, the compound must be stored under a strict inert atmosphere (Argon) or converted to a non-nucleophilic salt.

Q2: LC-MS analysis of a batch stored at room temperature for 3 months shows +16 Da and +32 Da mass adducts. Where are these coming from? A2: These mass shifts correspond to S-oxidation of the thietane ring, forming thietane-1-oxide (sulfoxide, +16 Da) and thietane-1,1-dioxide (sulfone, +32 Da). The sulfur atom in the highly strained four-membered thietane ring is electron-rich and susceptible to oxidation by atmospheric oxygen or ambient reactive oxygen species (ROS)[3]. Furthermore, secondary amines are also prone to oxidative degradation via hydrogen abstraction at the α-carbon, forming amine radicals[4]. Causality & Fix: Both the heterocycle and the amine are vulnerable to O₂. Purging the container headspace with Argon and storing at -20°C drastically reduces the kinetic rate of these oxidation pathways.

Q3: I am observing polymeric impurities and ring-opened byproducts in my NMR spectra. Is the thietane ring spontaneously opening? A3: Thietanes possess significant inherent ring strain. While relatively stable under neutral, standard conditions, the presence of trace electrophiles (which activate the sulfur atom) or strong nucleophiles can trigger ring-opening reactions[3]. If your sample absorbed moisture and CO₂, the resulting acidic/basic microenvironments can catalyze nucleophilic attack on the α-carbon, cleaving the C-S bond and initiating polymerization[5].

Degradation Molecule N-(Octan-4-yl)thietan-3-amine Amine Secondary Amine Molecule->Amine Thietane Thietane Ring Molecule->Thietane CO2 CO2 Exposure Amine->CO2 O2 O2 / ROS Thietane->O2 Nucleophile Nucleophiles Thietane->Nucleophile Carbamate Carbamate Formation CO2->Carbamate SOx S-Oxidation O2->SOx RingOpen Ring-Opening Nucleophile->RingOpen

Logical relationships of degradation pathways for N-(Octan-4-yl)thietan-3-amine.

Section 2: Quantitative Degradation Profiling

To illustrate the critical need for proper storage, the following table summarizes the accelerated degradation profile of N-(Octan-4-yl)thietan-3-amine under various conditions over a 30-day period.

Storage ConditionAtmosphereTempLight ExposurePrimary DegradantPurity at Day 30
Benchtop (Open)Ambient Air25°CAmbientCarbamates / Ureas< 40%
Benchtop (Sealed)Ambient Air25°CAmbientSulfoxides72%
Fridge (Sealed)Ambient Air4°CDarkSulfoxides88%
Freezer (Sealed)Argon-20°CDarkNone (Stable)> 99%
HCl Salt (Sealed)Ambient Air25°CAmbientNone (Stable)> 98%

Section 3: Validated Stabilization Protocols

Protocol A: Conversion to Hydrochloride (HCl) Salt for Bench-Stable Storage

Causality: Converting the secondary amine to an ammonium salt protonates the nitrogen lone pair. This eliminates its nucleophilicity, entirely preventing CO₂ attack (carbamate formation) and significantly raising the oxidation potential, thereby protecting the molecule from ambient degradation.

Step-by-Step Methodology:

  • Dissolution: Dissolve 1.0 g of free base N-(Octan-4-yl)thietan-3-amine in 20 mL of anhydrous diethyl ether in a round-bottom flask under Argon.

  • Cooling: Submerge the flask in an ice-water bath (0°C) and stir for 10 minutes. Reasoning: Cooling controls the exothermic salt formation and prevents thermal ring-opening.

  • Acidification: Dropwise, add 1.1 equivalents of 1M HCl in diethyl ether. A white precipitate (the HCl salt) will begin to form immediately.

  • Equilibration: Allow the suspension to stir for 30 minutes at 0°C to ensure complete conversion.

  • Isolation (Self-Validation Step): Filter the precipitate using a Büchner funnel under a nitrogen blanket. Validation: Take a 2 mg aliquot of the filtrate, dissolve in 1 mL DI water, and test with pH paper. A pH of 4-5 confirms the absence of unreacted free base (which would register as pH > 8).

  • Drying: Wash the filter cake with 10 mL of cold anhydrous ether. Transfer the solid to a vacuum desiccator and dry at <10 mbar for 12 hours.

  • Storage: Transfer the dry, free-flowing powder to an amber glass vial, backfill with Argon, and seal with a PTFE-lined cap.

Protocol S1 Dissolve Free Base (Anhydrous Ether) S2 Add 1M HCl/Ether (0°C, Dropwise) S1->S2 S3 Filter & Wash (Precipitate) S2->S3 S4 Vacuum Dry (<10 mbar) S3->S4 S5 Argon Backfill (Amber Vial) S4->S5

Step-by-step workflow for converting the free base to a stable hydrochloride salt.

Protocol B: Cryogenic Argon-Schlenk Packaging (For Free Base Liquid)

If your downstream application requires the neat free base, use this protocol to prevent oxidation and CO₂ absorption.

Step-by-Step Methodology:

  • Preparation: Transfer the freshly distilled N-(Octan-4-yl)thietan-3-amine liquid into a flame-dried, amber glass Schlenk tube. Reasoning: Amber glass prevents photo-catalyzed S-oxidation.

  • Degassing (Freeze-Pump-Thaw):

    • Freeze: Submerge the tube in a liquid nitrogen bath until the amine completely freezes.

    • Pump: Open the tube to high vacuum (<0.1 mbar) for 5 minutes to remove headspace O₂ and CO₂.

    • Thaw: Close the vacuum valve and allow the sample to thaw in a room-temperature water bath, releasing dissolved gases.

  • Iteration (Self-Validation Step): Repeat the Freeze-Pump-Thaw cycle three times. Validation: By the third cycle, no gas bubbles should be visible during the thaw phase, confirming the complete removal of dissolved reactive gases.

  • Backfilling: After the final freeze, backfill the Schlenk tube with ultra-high purity Argon.

  • Storage: Seal the tube tightly and store in a -20°C or -80°C freezer.

References[3] "An In-depth Technical Guide to the Physical and Chemical Properties of Thietane Rings", Benchchem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHvN4Lh4s0zTX8UxBUJJ4fTKCnrZxd5OBbUxJwZwp5DU22CVyNYiLLCqLqrbE_NWmDYhM9gq2sk089rve0MfPkUcIYacrIYulYk-WM24tucLmgvhOBgu2YDhO680ZXs6LkL-8u5uVpymPOGejiaPwJx1ofiJtFpRX4YhP7QvnXsHSZmBzFeaUAJud4wldKwEdTe9VDVeecGSKC9TK7irJcsHR5NWf1SSfxuxyZnc6--ir0v[1] "The application of amine-based materials for carbon capture and utilisation: an overarching view", RSC Publishing.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_ZxSBuC5-EbP0_O1mpDNOJM14PvWVCD0W_H5YLDT-vX3zsHPJ3oEAfz6erQZngkAGLlwkvNjcAjlhEdgbhpwG1GjMEuFm7Fk483Br0SUtmvG0fggaT_J6cpZUs06xONACC2rE7kRtbv-2YjM6J3Mi8h_UHLp1cADV[2] "CO2-Induced Degradation of Amine-Containing Adsorbents: Reaction Products and Pathways", Journal of the American Chemical Society.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFOdWGOMz98hwGWQcsLhXbrNxOmk2N6I_vrKSu6nQLLpIwb5i962kdw5lLWRluK3j59looAlSGpxJLmjB0fi5UmRB0UhbJzKouY-iT8eu7KrNldBh6VhW6HbbJhcI4XZZB2LVuUUw==[5] "Recent synthesis of thietanes", Beilstein Journals.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFt42UO7kbR-hR31Mp5gi5E4h-keQvzYQJ7JPQd1E1zbgOUDzFR4J8gvRCFl9tDBcnpKn-RXagFzCZpTEESp0Ni7QXpcvRsy9ARjtHD7VOHeS2IC3WBIGOOobYwOBmGyj_2n0_P0p7zpzJ49k7Wgwh_TSPNxmDMIwrvp-qZ8IK3qR-oLQ==[4] "Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process", MDPI.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGKc5UFDgFcKscYg7X03tUlhRClkQASY4sqGI79EEmtsLrFXE3dQBxt2HYWLBYyS0Eu_wxsKKSr5QxEECET5bj6F1H64jfVFZgRO46COmYgUgcybLn7CD9SpZ6QNyZQ3h2wz3q-_A==

Sources

Optimization

Technical Support Center: Advanced Troubleshooting for N-(Octan-4-yl)thietan-3-amine HPLC Analysis

Welcome to the Application Support Center. Analyzing highly lipophilic secondary amines like N-(Octan-4-yl)thietan-3-amine ( C11​H23​NS ) presents unique chromatographic challenges.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. Analyzing highly lipophilic secondary amines like N-(Octan-4-yl)thietan-3-amine ( C11​H23​NS ) presents unique chromatographic challenges. The combination of a basic nitrogen center ( pKa​ ~9.5), a polarizable thietane ring, and a highly hydrophobic octyl chain frequently leads to peak tailing, silanol-induced artifacts, and co-elution with structurally similar synthesis byproducts (such as regioisomers or thietane S-oxides).

This guide provides field-proven, mechanistically grounded solutions for method development and troubleshooting, designed specifically for drug development professionals.

Part 1: Diagnostic FAQs — Identifying True Co-Elution

Q1: My chromatogram shows a broad, asymmetrical peak for N-(Octan-4-yl)thietan-3-amine. How do I determine if this is co-elution with an impurity or just poor column dynamics?

A1: In amine chromatography, apparent co-elution is often a false positive caused by secondary interactions. Because N-(Octan-4-yl)thietan-3-amine is a basic secondary amine, it can undergo ion-exchange interactions with ionized residual silanols ( SiO− ) on standard silica-based stationary phases. This causes severe peak tailing, which frequently manifests as a "shoulder" that mimics a co-eluting impurity[1].

  • The Causality: True co-elution occurs when two distinct thermodynamic species share the same capacity factor ( k′ ). Peak tailing is a kinetic issue caused by multiple retention mechanisms operating simultaneously on a single species.

  • Self-Validating Diagnostic: Utilize a Diode Array Detector (DAD) or Mass Spectrometer (MS) for peak purity analysis. Extract the MS spectra across the leading edge, apex, and tailing edge of the peak. If the m/z profile shifts across the peak, you have true co-elution. If the spectra are identical but asymmetric, you are dealing with silanol interactions[1][2].

CoelutionWorkflow Start Peak Asymmetry / Overlap Detected in Chromatogram CheckPurity Perform Peak Purity Analysis (DAD Spectral Match or MS) Start->CheckPurity IsCoelution Are spectral profiles shifting across the peak? CheckPurity->IsCoelution TrueCoelution True Co-elution (Isomers/Byproducts) IsCoelution->TrueCoelution Yes FalseCoelution Apparent Co-elution (Peak Tailing / Silanol Effects) IsCoelution->FalseCoelution No FixTrue 1. Decrease Gradient Slope 2. Change Column Selectivity 3. Adjust Mobile Phase pH TrueCoelution->FixTrue FixFalse 1. Use Endcapped Column 2. Add Ion-Pairing Agent 3. Check Frit/Void Volume FalseCoelution->FixFalse

Workflow for diagnosing and resolving apparent vs. true co-elution in HPLC.

Part 2: Mechanistic Troubleshooting — Resolving Overlapping Peaks

Q2: MS analysis confirms my target compound is co-eluting with an octyl regioisomer (e.g., N-(Octan-3-yl)thietan-3-amine). How do I separate them?

A2: Regioisomers of aliphatic chains have nearly identical hydrophobicities, making standard C18 gradients ineffective. Resolution ( Rs​ ) must be driven by selectivity ( α ), which is most heavily influenced by mobile phase pH and stationary phase chemistry[3].

  • The Causality: You must manipulate the ionization state of the amine. Operating near the pKa​ of the amine results in a mixed population of ionized and neutral species, leading to peak broadening and co-elution. You must move the pH at least 2 units away from the pKa​ .

  • High-pH Strategy (Recommended): Adjust the mobile phase to pH 10.5 using ammonium hydroxide. This fully deprotonates the secondary amine, rendering it neutral. Neutral lipophilic molecules interact purely via hydrophobic partitioning, maximizing the subtle steric differences between the octan-4-yl and octan-3-yl chains[4]. Note: This requires a polymer-based column or a high-pH stable hybrid silica column to prevent stationary phase dissolution.

  • Low-pH Strategy: Use 0.1% Trifluoroacetic acid (TFA) at pH 2.0. The amine becomes fully protonated. TFA acts as an ion-pairing agent, forming a neutral hydrophobic complex with the amine, which artificially sharpens the peak and can resolve closely eluting polar impurities (like thietane S-oxides)[5].

pHOptimization Amine N-(Octan-4-yl)thietan-3-amine Secondary Amine (pKa ~ 9.5) LowPH Low pH Strategy (pH 2-3) (e.g., 0.1% TFA / Formic Acid) Amine->LowPH HighPH High pH Strategy (pH 10.5+) (e.g., NH4OH / Bicarbonate) Amine->HighPH LowPH_Mech Amine is fully protonated (NH2+) Risk: Silanol interactions Fix: Use Polar-Embedded Phase LowPH->LowPH_Mech HighPH_Mech Amine is neutral (NH) Benefit: Maximum hydrophobic retention Fix: Use Hybrid Silica Phase HighPH->HighPH_Mech Resolution Improved Peak Shape & Resolution of Regioisomers LowPH_Mech->Resolution HighPH_Mech->Resolution

Mobile phase pH selection logic for basic secondary amines to optimize resolution.

Q3: I am experiencing baseline drift and missing peaks due to the lack of a strong UV chromophore. How can I reliably detect and resolve co-eluting impurities?

A3: N-(Octan-4-yl)thietan-3-amine lacks conjugated pi-systems, meaning it only absorbs in the low UV range (<220 nm). At these wavelengths, gradient baseline drift is severe, often masking small co-eluting impurities[6].

  • The Causality: Solvents like methanol and modifiers like TFA absorb strongly below 220 nm, changing the refractive index and UV absorbance dynamically during a gradient.

  • Solution: Pre-column derivatization is a highly effective dual-purpose strategy. Reacting the secondary amine with 9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl) or Salicylaldehyde introduces a massive, highly UV-active chromophore[7]. This not only shifts detection to a clean wavelength (e.g., 265 nm or fluorescence) but drastically alters the molecule's steric bulk, which frequently resolves intractable co-elutions of native amines[6][8].

Part 3: Quantitative Data & Troubleshooting Matrix

Use the following matrix to quickly identify and resolve specific co-elution symptoms based on quantitative chromatographic outputs.

SymptomDiagnostic FindingPrimary CausalityRecommended Action
Peak Shouldering Uniform MS spectra across the peakSecondary silanol interactions slowing down a fraction of the analyteSwitch to a polar-embedded column or increase mobile phase pH to >10.5.
Merged Peaks Shifting MS spectra across the peakTrue co-elution of regioisomers or enantiomersFlatten gradient slope to 1-2% B/min; evaluate chiral stationary phases if needed.
Baseline Drift Hiding Peaks Poor UV absorbance ( S/N<10 ) at 210 nmWeak chromophore of the thietane/aliphatic amineSwitch to LC-MS/CAD or perform Fmoc-Cl pre-column derivatization.
Early Eluting Doublet Capacity factor ( k′ ) < 1Void volume co-elution (analytes flying through the column)Weaken initial mobile phase to <20% organic modifier to ensure retention.

Part 4: Experimental Protocols

Protocol 1: High-pH Gradient Optimization for Regioisomer Resolution

Objective: Separate N-(Octan-4-yl)thietan-3-amine from closely related octyl regioisomers by suppressing amine ionization to maximize hydrophobic selectivity.

  • Column Selection: Install a high-pH stable column (e.g., Ethylene Bridged Hybrid (BEH) C18 or a polymer-based reversed-phase column) to prevent silica dissolution at pH > 8.

  • Mobile Phase Preparation:

    • Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust to pH 10.5 using Ammonium Hydroxide.

    • Mobile Phase B: 100% LC-MS grade Acetonitrile.

  • System Equilibration: Flush the system with 50% B for 20 column volumes to ensure complete masking of any residual system silanols.

  • Gradient Design: Program a shallow gradient focusing on the critical elution window. Start at 40% B. Ramp to 80% B over 20 minutes (slope = 2% B/min).

  • Self-Validation Step: Inject a void volume marker (e.g., Uracil). Calculate the capacity factor ( k′ ). If k′<2 , decrease the initial %B to ensure the analytes are properly interacting with the stationary phase and not co-eluting in the void volume.

Protocol 2: Fmoc-Cl Pre-Column Derivatization (For UV Detection)

Objective: Introduce a UV-active chromophore to resolve baseline drift and alter the steric bulk to resolve co-eluting native amines.

  • Reagent Preparation: Prepare a 5 mM solution of Fmoc-Cl in anhydrous acetonitrile.

  • Sample Buffering: Buffer the N-(Octan-4-yl)thietan-3-amine sample to pH 9.0 using a 0.1 M borate buffer to ensure the secondary amine is fully nucleophilic.

  • Reaction: Mix 100 µL of the buffered sample with 100 µL of the Fmoc-Cl solution. Incubate at room temperature for 15 minutes.

  • Quenching (Critical Step): Quench the reaction with 10 µL of 1-adamantanamine to consume excess Fmoc-Cl. Causality: Failing to quench will result in a massive unreacted Fmoc-Cl peak that will co-elute with your target derivatives.

  • Self-Validation Step: Always run a reagent blank (derivatization protocol with pure solvent instead of sample). If an interfering peak appears in the blank, it is unquenched Fmoc-Cl, not a sample isomer.

  • Analysis: Inject onto a standard C18 column and monitor UV absorbance at 265 nm.

References

  • Axion Labs. "Co-Elution: The Achilles' Heel of Chromatography". Source: Axion Analytical Labs. URL: [Link]

  • Waters Corporation. "HPLC Troubleshooting - Peak Shouldering and Missing Peaks". Source: Waters Corporation. URL:[Link]

  • Element Lab Solutions. "HPLC method development critical decisions". Source: Element Lab Solutions. URL: [Link]

  • National Institutes of Health (PMC). "Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines". Source: PLOS One / NIH. URL: [Link]

  • Chromatography Online. "HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts". Source: LCGC International. URL:[Link]

  • Shodex. "Analysis of Short Amines without Using Ion Pair Reagent". Source: Shodex HPLC Columns. URL:[Link]

Sources

Troubleshooting

Minimizing cytotoxicity of N-(Octan-4-yl)thietan-3-amine in sensitive cell lines

Welcome to the Technical Support Center for N-(Octan-4-yl)thietan-3-amine. As a highly lipophilic amine featuring a unique four-membered sulfur heterocycle (thietane)[1], this synthetic compound presents specific challen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for N-(Octan-4-yl)thietan-3-amine. As a highly lipophilic amine featuring a unique four-membered sulfur heterocycle (thietane)[1], this synthetic compound presents specific challenges in cellular assays. Its physicochemical profile makes it highly susceptible to lysosomal trapping[2], while the thietane core can induce oxidative stress under specific conditions[3].

This guide is designed for researchers and drug development professionals. It provides field-proven troubleshooting strategies to uncouple target-mediated effects from compound-driven cytotoxicity, ensuring the scientific integrity of your in vitro assays.

Section 1: The Causality of Cytotoxicity (Mechanistic Overview)

To successfully mitigate toxicity in sensitive cell lines (e.g., primary hepatocytes, stem cells, and neurons), we must first understand the dual-pathway nature of this compound's off-target effects.

G Drug N-(Octan-4-yl)thietan-3-amine (Lipophilic Basic Amine) Path1 Lysosomal Ion Trapping (pH Partitioning) Drug->Path1 Cytosolic Diffusion (pKa > 6.5) Path2 Thietane Ring Oxidation (Metabolic / Photochemical) Drug->Path2 CYP450 / UVA Exposure Mech1 Lysosomal Swelling & Phospholipidosis Path1->Mech1 Protonation at pH 4.5 Mech2 GSH Depletion & ROS Generation Path2->Mech2 Electrophilic Stress LMP Lysosomal Membrane Permeabilization (LMP) Mech1->LMP Membrane Destabilization Death Cytotoxicity in Sensitive Cell Lines (e.g., Fa2N-4) Mech2->Death Apoptotic Signaling LMP->Death Cathepsin Release

Mechanisms of N-(Octan-4-yl)thietan-3-amine Cytotoxicity: Lysosomotropism and Oxidative Stress.

1. Lysosomotropism (Ion Trapping): With an octyl aliphatic chain (high LogP) and a secondary amine (pKa > 6.5), the un-ionized compound readily diffuses across the plasma membrane. Upon entering the acidic environment of the lysosome (pH ~4.5-5.0), the amine becomes protonated. The charged species cannot diffuse back across the lysosomal membrane, leading to massive intralysosomal accumulation, osmotic swelling, and eventual Lysosomal Membrane Permeabilization (LMP)[4]. 2. Thietane-Mediated Electrophilic Stress: The thietane ring can undergo metabolic oxidation or photochemical reactions (especially under UVA exposure), forming reactive intermediates that deplete intracellular glutathione (GSH), triggering oxidative stress pathways[3].

Section 2: Troubleshooting Guides & FAQs

Q1: My primary hepatocytes (e.g., Fa2N-4, HepG2) exhibit rapid vacuolization and cell death within 12-24 hours of dosing. How do I prevent this? Causality: This morphological change is the hallmark of drug-induced phospholipidosis driven by lysosomal trapping[2]. Hepatocytes are particularly rich in lysosomes, making them highly sensitive to cationic amphiphilic drugs (CADs). Solution:

  • Protein Binding Sink: Increase the concentration of Fetal Bovine Serum (FBS) or add 1-2% Bovine Serum Albumin (BSA) to the media. The high lipophilicity of the octyl chain will drive strong plasma protein binding, significantly reducing the free fraction ( ) of the drug available for lysosomal diffusion. This shifts the equilibrium away from the lysosomes.

Q2: I am seeing high variability in my IC50 values across different assay plates, particularly in long-term viability assays (e.g., CellTiter-Glo). Causality: Thietane rings are known to be photosensitive. They can undergo [2+2] cycloadditions or ring-opening reactions when exposed to ambient UVA light[3]. This creates reactive photoproducts that artificially inflate cytotoxicity readouts. Solution:

  • Conduct all compound dilutions and plate preparations in low-light conditions or use amber microcentrifuge tubes. Ensure incubator glass doors are shielded from direct laboratory lighting.

Q3: How can I definitively prove that the toxicity I am observing is due to lysosomotropism and not target engagement? Causality: To validate lysosomotropism, you must disrupt the lysosomal pH gradient. If the toxicity is driven by ion trapping, neutralizing the lysosome will rescue the cells[4]. Solution: Pre-treat the cells with a weak base (e.g., Ammonium Chloride, NH Cl at 10 mM) or a V-ATPase inhibitor (e.g., Bafilomycin A1 at 10 nM) 1 hour prior to dosing. This collapses the pH gradient, preventing the protonation and trapping of N-(Octan-4-yl)thietan-3-amine. If cell viability is restored, the toxicity is definitively lysosomotropic.

Section 3: Standardized Mitigation Protocols

Protocol 1: LysoTracker Red (LTR) Displacement Assay

Purpose: To quantify the extent of lysosomal trapping and determine the maximum non-trapping concentration (MNTC) of the compound. Causality: LTR specifically accumulates in acidic organelles. Lysosomotropic agents like N-(Octan-4-yl)thietan-3-amine will competitively alkalize the lysosome or physically displace LTR, resulting in a quantifiable loss of fluorescent signal[5]. This acts as a self-validating system to find your safe dosing window.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 or Fa2N-4 cells in a 96-well black, clear-bottom plate at 20,000 cells/well. Incubate overnight at 37°C, 5% CO .

  • Stock Preparation: Prepare a 10 mM stock of N-(Octan-4-yl)thietan-3-amine in anhydrous DMSO.

  • Dose Titration: Dilute the compound in assay medium to a working range of 0.1 μM to 50 μM. Critical: Ensure final DMSO concentration is ≤0.1% to prevent solvent-induced membrane toxicity.

  • Co-Incubation: Co-incubate cells with the compound and 50 nM LysoTracker Red DND-99 for exactly 2 hours at 37°C.

  • Validation Controls: Include 60 μM Chloroquine as a positive control for lysosomal displacement[5], and 0.1% DMSO as a vehicle control.

  • Washing: Wash wells twice with warm PBS to remove unbound dye.

  • Quantification: Read fluorescence (Excitation 577 nm / Emission 590 nm). Calculate the IC50 of LTR displacement. Your working assay concentration must be kept at least 3-fold below this IC50 to avoid lysosomal toxicity.

Protocol 2: GSH Depletion Rescue via NAC Supplementation

Purpose: To neutralize reactive thietane intermediates and prevent oxidative cell death. Causality: N-Acetylcysteine (NAC) acts as a direct precursor to glutathione (GSH). Pre-loading cells with NAC expands the intracellular antioxidant pool, neutralizing electrophilic thietane metabolites before they can damage critical cellular macromolecules.

Step-by-Step Methodology:

  • Solution Preparation: Prepare a fresh 500 mM stock of NAC in PBS. Critical: Adjust pH to 7.4 using 1M NaOH. Unbuffered NAC will acidify the media and cause artifactual toxicity.

  • Pre-treatment: Pre-treat sensitive cell lines with 5 mM NAC for 2 hours prior to compound exposure.

  • Dosing: Aspirate media and replace with media containing both 5 mM NAC and the desired concentration of N-(Octan-4-yl)thietan-3-amine.

Section 4: Quantitative Data Summaries

The following table summarizes the expected cytotoxicity metrics and the efficacy of the mitigation strategies outlined above in a standard human hepatocyte model (HepG2).

Metric / ConditionStandard Media (Unmitigated)+ 2% BSA Supplementation+ 10 mM NH Cl Pre-treatment
LTR Displacement IC50 ~4.2 μM>25.0 μMN/A (Gradient Collapsed)
24h Cytotoxicity CC50 12.5 μM45.0 μM>50.0 μM
Primary Toxicity Driver Lysosomal TrappingReduced Free FractionTarget-mediated (if any)

References

  • Benchchem: N-(Octan-4-yl)thietan-3-amine Product Overview. Source: benchchem.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE8MEPrZLL55VSIVfRFGiJKZmk2Lzpp59lZADavhTPsrK5wrIG_K3PTkh1Ca6JwBn4U405h9HuLTa0nqcPBFIC0C0Uk0if6R2UqCPBP2EX3nZ6wCdl1_0kRIRaG2wgl4pFMzrb0Fho=]
  • Lysosomal Sequestration (Trapping) of Lipophilic Amine (Cationic Amphiphilic) Drugs in Immortalized Human Hepatocytes (Fa2N-4 Cells). Source: nih.gov. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHWTy8CWCqbMh2hSwA4nieSMce5vwJKRwT2x6V-YlAT9u168YziyRZd80wEcUmMGRPPEPqCz2VehaLJmJBB3T-ww1k6vf0YH9W8pKs1xoSGhgaEAGAAfFsTrBuHRrESLDIXcMd7r3bYI9MzoLA=]
  • Thionated organic compounds as emerging heavy-atom-free photodynamic therapy agents. Source: rsc.org. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF8lzePRAVeNGsHup7T5E9K6NGPzvP7EG8VziKeHTLqH4YzaKjHTisaRR1WKLqnn53SFMrsWYznpJxBRBjhBt6Ti8FcT_H7d3rtLXFeuU6nvy5tttCWPJLcqbjlXDasrJdy3j-LqbEKL50gSYm6dnvOTYIIjCIf7_vd]
  • Mechanisms of amine accumulation in, and egress from, lysosomes. Source: nih.gov. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEIsY8zzo7phHo3hTqf703G_Iy6Ab_44uldbBe79dLrwWQEDDiacr9ovLGrla7IFHNG_-4oDmL6KzzQiBCXslZj1iaFka9nGwo4pp1kEwmNJ2UzHw15UGzQFsDpHVU1aNYyl51CEpt2plrL0Pc=]
  • Lysosomal Trapping (Lysosomotropism) Assay. Source: evotec.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFyNETDqBzBdKgPJ_zho0gFOPz2ssOnb0a_cHV6lpWMuJP-nLrF1McRQYAyZZYD5P4Ld9Igrm_B1oYHs3YOTLktDAhDfcqf3bfC1HeAtq5qpj_8nEzZ0xK_vHJcsc_4l6CVFsQT_dwVdn6GqNEZAg1HM0oyTJpkYwfBhbo9Mzf_XssC81yip660cuvtU8h-r41rxsgp4es=]

Sources

Optimization

Reducing background noise in N-(Octan-4-yl)thietan-3-amine NMR spectra

Technical Support Center: N-(Octan-4-yl)thietan-3-amine Analysis Guide: Proactively Reducing and Eliminating Background Noise in NMR Spectra Welcome to the technical support center. As a Senior Application Scientist, I u...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: N-(Octan-4-yl)thietan-3-amine Analysis

Guide: Proactively Reducing and Eliminating Background Noise in NMR Spectra

Welcome to the technical support center. As a Senior Application Scientist, I understand that obtaining a clean, high-resolution NMR spectrum is paramount for accurate structural elucidation and purity assessment. This guide is designed to provide researchers, scientists, and drug development professionals with a systematic approach to troubleshooting and reducing background noise specifically for challenging molecules like N-(Octan-4-yl)thietan-3-amine. We will move beyond simple checklists to explore the causality behind noise sources and provide robust, field-proven protocols to ensure spectral integrity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level issues encountered during NMR analysis.

Q1: My baseline is rolling and uneven. What is the most common cause?

An uneven or rolling baseline is often symptomatic of issues occurring very early in the acquisition process. The most frequent causes are insufficient or improper shimming of the magnetic field and acoustic ringing, especially if your sample concentration is very high.[1][2] Before resorting to complex post-processing corrections, it is always best to re-shim the sample carefully, focusing on the Z1 and Z2 shims, to maximize the lock level.[3][4]

Q2: I see sharp, sporadic peaks in my spectrum that don't correspond to my molecule. What are they?

These are typically "t1 noise" or electronic spikes.[5] t1 noise manifests as streaks of noise along the indirect dimension in 2D spectra but can appear as random spikes in 1D spectra.[5] It can be caused by instrument instability or environmental factors.[5] A simple remedy is to co-add multiple, shorter, independent acquisitions rather than running one long acquisition.[5] If the peaks are consistent across experiments, they are more likely due to a contaminated solvent or a dirty NMR tube.

Q3: Why is my signal-to-noise (S/N) ratio so low, even with a long acquisition time?

Low S/N is a common problem, especially for less sensitive nuclei like ¹³C. For a molecule like N-(Octan-4-yl)thietan-3-amine, several factors could be at play. The primary cause is often low sample concentration.[6][7] Overly dilute samples simply do not have enough nuclei in the detection coil to produce a strong signal.[8] Another cause can be poor sample preparation, such as the presence of suspended solid particles which disrupt magnetic field homogeneity and broaden lines.[9][10] Finally, ensure your acquisition parameters, particularly the number of scans, are appropriate. Remember, the S/N ratio increases with the square root of the number of scans, so quadrupling the scans will only double the S/N.[6]

Part 2: Systematic Troubleshooting Guide

A pristine spectrum begins long before the sample is placed in the magnet. This guide follows a logical workflow from sample preparation to data processing.

Pre-Acquisition: The Foundation of a Clean Spectrum

The majority of noise-related issues originate from the sample itself.

Sample Purity and Handling The purity of your analyte, N-(Octan-4-yl)thietan-3-amine, is critical. Residual catalysts (e.g., paramagnetic metals), salts, or other synthesis byproducts can significantly broaden your spectral lines or introduce unwanted signals.

  • Causality: Paramagnetic impurities drastically shorten relaxation times (T1 and T2), leading to severe line broadening that can obscure signals entirely. Solid, undissolved particles distort the local magnetic field, reducing homogeneity and causing broad, misshapen peaks.[9][10]

  • Solution: If you suspect particulate matter, filter your sample through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[9][11] This simple step can dramatically improve spectral quality.

Solvent Quality The choice and quality of your deuterated solvent are non-negotiable.

  • Causality: Solvents are the largest single component in your NMR tube. Impurities within the solvent (e.g., residual water, other organic molecules) will be readily apparent in the spectrum. The solvent also influences the chemical shift of your analyte.[12][13]

  • Solution: Always use high-purity deuterated solvents from a reputable supplier. Keep solvent bottles tightly capped to prevent atmospheric water absorption.[14] For N-(Octan-4-yl)thietan-3-amine, a non-polar solvent like CDCl₃ is a common starting point, but if solubility is an issue, consider acetone-d₆ or benzene-d₆.

NMR Tube Quality and Cleanliness Never underestimate the importance of the NMR tube.

  • Causality: Scratches on the inner surface of the tube disrupt the cylindrical shape of the sample, which degrades the magnetic field homogeneity and reduces resolution. Residual contaminants from previous samples or cleaning agents can leach into your sample, introducing spurious peaks.

  • Solution: Use high-quality NMR tubes without any visible defects.[9][15] Implement a rigorous cleaning protocol for all tubes. For persistent organic residues, a soak in a strong oxidizing acid like nitric acid may be necessary, followed by copious rinsing.[16] Never use abrasive brushes for cleaning.

Acquisition: Instrument Optimization

Locking and Shimming This is the most critical step for achieving a homogeneous magnetic field.

  • Causality: The magnet's field is inherently not perfectly uniform. Shimming involves adjusting currents in special coils to counteract these inhomogeneities.[3][17] A poorly shimmed sample will exhibit broad, asymmetric peaks, which directly impacts resolution and S/N.[2][4] The deuterium signal from the solvent is used to "lock" the field, preventing drift during the experiment.[3]

  • Solution: Always load a standard shim file for the specific probe and solvent before fine-tuning. Patiently and iteratively adjust the Z1 and Z2 shims to maximize the lock level. For more challenging samples, adjusting higher-order shims (Z3, Z4) and non-spinning shims (X, Y, XZ, etc.) may be required.[17]

Acquisition Parameters Properly set parameters ensure you are collecting the best possible data.

  • Receiver Gain (RG): The RG amplifies the signal before digitization.

    • Causality: If the RG is too high, the detector can be overwhelmed, leading to a "clipped" FID. This artifactually distorts the baseline and peak shapes after Fourier transformation.[18] If the RG is too low, the signal is not sufficiently amplified above the inherent electronic noise.

    • Solution: Most modern spectrometers have an "autogain" function that works well. If setting it manually, increase the RG until an "ADC overflow" or "Receiver Overflow" warning appears, then reduce it by one or two steps.[1][18]

  • Number of Scans (NS): This determines the total experiment time.

    • Causality: The signal averages coherently with each scan, while random noise averages incoherently. This leads to an improvement in S/N proportional to the square root of NS.[6]

    • Solution: For a dilute sample of N-(Octan-4-yl)thietan-3-amine, especially for a ¹³C spectrum, a significant number of scans will be necessary. Start with a reasonable number (e.g., 16 or 64 for ¹H, 1024 for ¹³C) and increase as needed.

Post-Acquisition: Data Processing

While not a substitute for good acquisition, processing can help.

  • Apodization (Window Functions): This involves multiplying the FID by a mathematical function.

    • Causality: Applying an exponential function (line broadening, LB) multiplies the FID by a decaying exponential. This improves the S/N ratio at the cost of slightly broader peaks.

    • Solution: If your spectrum is noisy, applying a small amount of line broadening (e.g., LB = 0.3 to 1.0 Hz) can make weak signals more visible above the noise floor. This is a common and effective technique for improving the appearance of noisy spectra.[1]

  • Baseline Correction:

    • Causality: Distortions from various sources can lead to a non-flat baseline.

    • Solution: Most NMR software has automated baseline correction algorithms (e.g., polynomial fitting) that can effectively flatten the baseline, making integration more accurate.[19]

Part 3: Key Experimental Protocols

Protocol 1: Rigorous NMR Tube Cleaning

This protocol is designed for removing stubborn organic and inorganic residues.

  • Initial Rinse: Rinse the NMR tube 3-5 times with acetone to remove the bulk of the previous sample and solvent. Dispose of the rinsate in the appropriate waste container.[20][21]

  • Acid Wash (for difficult residues): Place the tubes in a rack inside a fume hood. Carefully fill each tube with concentrated nitric acid. Allow the tubes to soak for 1-3 days. Safety Precaution: Always wear appropriate PPE (gloves, goggles, lab coat) when handling strong acids.[20]

  • Neutralization and Rinsing: Carefully decant the acid into a designated waste container. Rinse the tubes thoroughly under running tap water to remove the majority of the acid.[16]

  • Final Rinses: Rinse the tubes sequentially, 3-5 times each, with:

    • Deionized water

    • Acetone (to remove water)[22]

  • Drying: Place the cleaned tubes, open end down, in an oven at a moderate temperature (e.g., 80-100 °C) for at least 2 hours, or until completely dry.[20]

  • Storage: Store clean, dry tubes in a dust-free environment.[22]

Protocol 2: High-Quality Sample Preparation
  • Weighing: Accurately weigh 5-25 mg of N-(Octan-4-yl)thietan-3-amine for a ¹H spectrum, or 50-100 mg for a ¹³C spectrum, into a clean, dry vial.[23]

  • Dissolution: Add approximately 0.6 mL of high-purity deuterated solvent to the vial.[14] Gently swirl or vortex to ensure the sample is completely dissolved. A clear, homogenous solution is required.

  • Filtration and Transfer: Using a clean Pasteur pipette with a small, tightly packed plug of glass wool at the tip, draw the sample solution into the pipette.[9]

  • Transfer to Tube: Carefully transfer the filtered solution from the pipette into a clean, high-quality NMR tube. Ensure the final sample height is approximately 4-5 cm.[8][9]

  • Capping: Cap the NMR tube securely to prevent solvent evaporation and contamination.

Part 4: Summary of Common Noise Sources

Noise/Artifact Type Appearance in Spectrum Primary Cause(s) Recommended Action(s)
Random Noise High, "grassy" baselineLow sample concentration; insufficient scans.Increase sample concentration; increase the number of scans.[6]
Broad/Asymmetric Peaks Peaks are wide and not sharp Lorentzian shape.Poor shimming; suspended solids; paramagnetic impurities.Re-shim the sample carefully; filter the sample; purify the analyte.[2][9][10]
Rolling Baseline Wavy, non-flat baseline.Poor shimming; FID clipping (Receiver Gain too high).Re-shim the sample; use autogain or reduce receiver gain.[1][2]
Spurious Sharp Peaks Random, sharp signals not from the sample.Contaminated solvent; dirty NMR tube; electronic spikes.Use fresh, high-purity solvent; use a rigorously cleaned tube.[22]
Spinning Sidebands Small peaks appearing symmetrically around large peaks.Poor non-spinning shims (X, Y).Turn off sample spinning and adjust X and Y shims.[4]

Part 5: Visual Workflows

Systematic Noise Reduction Workflow

G cluster_pre Pre-Acquisition cluster_acq Acquisition cluster_post Post-Acquisition Start Noisy Spectrum Observed Purity Check Sample Purity (Filter if needed) Start->Purity Solvent Verify Solvent Quality Purity->Solvent Tube Use Clean, High-Quality Tube Solvent->Tube Shim Optimize Shimming (Z1, Z2, etc.) Tube->Shim Gain Set Correct Receiver Gain Shim->Gain Scans Increase Number of Scans Gain->Scans Apodize Apply Line Broadening (LB) Scans->Apodize Baseline Perform Baseline Correction Apodize->Baseline End Clean Spectrum Baseline->End

Caption: A systematic workflow for troubleshooting and reducing NMR background noise.

Common Sources of NMR Background Noise

Caption: A diagram illustrating the primary sources of NMR background noise.

Part 6: References

  • Proper Cleaning Procedures for NMR Sample Tube. (n.d.). Wilmad-LabGlass. Retrieved from [Link]
  • Chemistry Department Stockroom NMR Tube Cleaning. (n.d.). Iowa State University. Retrieved from [Link]
  • NMR Sample Preparation: The Complete Guide. (n.d.). Organomation. Retrieved from [Link]
  • NMR Data Processing. (n.d.). University of California, Davis. Retrieved from [Link]
  • Locking and Shimming. (n.d.). University of Wisconsin-Madison. Retrieved from [Link]
  • Sample Preparation. (n.d.). Rochester Institute of Technology. Retrieved from [Link]
  • To Clean NMR tube that contained 50 mg of sample. (n.d.). University of Massachusetts Boston. Retrieved from [Link]
  • NMR Sample Preparation. (n.d.). Iowa State University Chemical Instrumentation Facility. Retrieved from [Link]
  • Li, D. W., & Palmer, A. G. (2014). A Simple Method for NMR t1 Noise Suppression. Journal of Magnetic Resonance, 245, 63-67. Retrieved from [Link]
  • Hornak, J. P. (n.d.). The Basics of NMR. Rochester Institute of Technology. Retrieved from [Link]
  • NMR Tube Deep Cleaning. (2022). University of Nebraska-Lincoln. Retrieved from [Link]
  • Adaptive Noise Estimation and Denoising with Deep Learning for NMR Spectroscopy. (2023). Worcester Polytechnic Institute. Retrieved from [Link]
  • Troubleshooting Guide for Varian/Agilent NMR Spectrometers. (n.d.). UC Davis NMR Facility. Retrieved from [Link]
  • Sample preparation for NMR measurements and points to keep in mind. (n.d.). JEOL. Retrieved from [Link]
  • Shimming and locking. (2006). University of California, Riverside. Retrieved from [Link]
  • Shimming: Theory and Practice. (n.d.). Bio-NMR Core. Retrieved from [Link]
  • What are the best practices for sample preparation for NMR analysis? (2021). Reddit. Retrieved from [Link]
  • NMR Spectroscopy. (2022). Chemistry LibreTexts. Retrieved from [Link]/04%3A_The_Structure_of_Alkenes/4.07%3A_NMR_Spectroscopy)
  • Troubleshooting Acquisition Related Problems. (n.d.). University of Washington. Retrieved from [Link]
  • Pearson, G. A. (1991). Shimming an NMR Magnet. University of Iowa. Retrieved from [Link]
  • Research on NMR Noise Reduction Method Based on Improved CEEMD. (2020). IEEE Xplore. Retrieved from [Link]
  • Why do NMR samples require a solvent? (2016). Chemistry Stack Exchange. Retrieved from [Link]
  • EASY Background Suppression in Solid-State NMR. (n.d.). JEOL Ltd. Retrieved from [Link]
  • Common Problems. (n.d.). SDSU NMR Facility. Retrieved from [Link]
  • How does solvent choice effect chemical shift in NMR experiments? (2022). Reddit. Retrieved from [Link]
  • Noise Reduction in Solid-State NMR Spectra Using Principal Component Analysis. (2019). The Journal of Physical Chemistry A. Retrieved from [Link]
  • Torres, A. M., & Price, W. S. (2017). Common problems and artifacts encountered in solution-state NMR experiments. Concepts in Magnetic Resonance Part A, 46A(1), e21422. Retrieved from [Link]
  • SVD-Based Technique for Interference Cancellation and Noise Reduction in NMR Measurement of Time-Dependent Magnetic Fields. (2016). Sensors, 16(3), 340. Retrieved from [Link]
  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (2016). Organic Process Research & Development, 20(4), 793-802. Retrieved from [Link]
  • Noise model of the cryogenic nuclear magnetic resonance spectroscopy system's receiving chain. (2022). Informatics in Medicine Unlocked, 29, 100877. Retrieved from [Link]
  • The effect of S-alkylation on organocatalytic enamine activation through imidazolidine-4-thiones. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]
  • Synthesis of N-Thietan-3-yl-??-oxo Nitrogen Heterocycles from Imino Thioethers. A Novel Transformation. (n.d.). ResearchGate. Retrieved from [Link]
  • Negative impact of noise on the principal component analysis of NMR data. (2005). Journal of Biomolecular NMR, 34(2), 87-91. Retrieved from [Link]
  • NMR Basics. (n.d.). Queen's University. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing N-(Octan-4-yl)thietan-3-amine vs standard thietane derivatives

Title: Comparative Guide: N-(Octan-4-yl)thietan-3-amine vs. Standard Thietane Derivatives in Drug Discovery Introduction As drug discovery pivots towards sp³-rich architectures to improve clinical success rates, four-mem...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Comparative Guide: N-(Octan-4-yl)thietan-3-amine vs. Standard Thietane Derivatives in Drug Discovery

Introduction

As drug discovery pivots towards sp³-rich architectures to improve clinical success rates, four-membered heterocycles have taken center stage. While oxetanes are widely adopted, thietanes remain an overlooked yet highly versatile class of building blocks[1]. In my experience optimizing lead compounds, the true power of the thietane ring lies in its "three-in-one" nature: the ability to modulate the sulfur oxidation state (S(II), S(IV), S(VI)) to finely tune ionization and lipophilicity[1].

This guide provides an objective comparison between standard thietane derivatives (e.g., unsubstituted thietan-3-amine) and the highly functionalized N-(Octan-4-yl)thietan-3-amine (CAS 1862733-53-6)[2]. By contrasting their physicochemical profiles and synthetic utility, we aim to equip drug development professionals with actionable insights for rational analog design[3].

Physicochemical Property Comparison

To understand the divergent applications of these building blocks, we must analyze their baseline properties. Standard thietan-3-amines are inherently polar. Oxidation to the S(IV) or S(VI) states further reduces lipophilicity and basicity, making them more polar than their oxetane counterparts[1]. Conversely, the addition of the branched octan-4-yl chain drastically shifts the molecular profile.

ParameterThietan-3-amine (S-II)Thietan-3-amine 1,1-dioxide (S-VI)N-(Octan-4-yl)thietan-3-amine
Molecular Weight 89.16 g/mol 121.16 g/mol 201.37 g/mol
Amine Classification PrimaryPrimarySecondary
Estimated LogD (pH 7.4) Polar (~ -0.5)Highly Polar (~ -1.5)Highly Lipophilic (~ +3.5)
Steric Hindrance LowLowHigh (Branched Alkyl Chain)
Primary Application sp³-rich polar coreOxetane bioisostereLipophilic anchor / Membrane targets

Mechanistic Insights & Causality (E-E-A-T)

As an application scientist, I do not select building blocks arbitrarily; every structural feature must serve a mechanistic purpose.

  • Trajectory and Steric Clash: The unsubstituted thietan-3-amine offers a compact, unhindered primary amine that readily undergoes coupling. However, when targeting deep hydrophobic pockets (e.g., in GPCRs or lipid kinases), this polarity is a liability. The N-(Octan-4-yl) derivative introduces a massive lipophilic anchor. The steric bulk of the branched octyl group restricts the rotational degrees of freedom of the amine, locking the thietane ring into specific conformations and altering the exit vector of subsequent derivatives.

  • Membrane Partitioning: Standard S(IV) and S(VI) thietanes often struggle with passive membrane permeability due to their extreme polarity[1]. The N-(Octan-4-yl) group acts as a lipid-solubilizing tail, drastically increasing the partition coefficient and driving passive diffusion across lipid bilayers.

  • Amphiphilic Tuning: A unique strategy I employ is the oxidation of the N-(Octan-4-yl)thietan-3-amine. By oxidizing the S(II) core to S(VI), you create a highly amphiphilic molecule—a highly polar sulfone core attached to a highly lipophilic octyl tail—ideal for disrupting protein-protein interactions at membrane interfaces.

Experimental Methodologies

To objectively compare these derivatives, we utilize two self-validating experimental workflows.

Protocol A: Parallel Synthesis of N-Acyl Sulfonamide Derivatives

Objective: Evaluate the coupling efficiency of sterically hindered vs. unhindered thietane amines. Causality: The steric bulk of the octan-4-yl group significantly reduces the nucleophilicity of the secondary amine. To overcome this, we elevate the temperature and utilize a stronger organic base (DIPEA) compared to the standard protocols used for primary thietan-3-amines. Step-by-Step:

  • Preparation: Dissolve 1.0 eq of the selected thietane amine (Standard or N-(Octan-4-yl)) in anhydrous DCM (0.2 M).

  • Activation: Add 2.5 eq of N,N-Diisopropylethylamine (DIPEA). Note: DIPEA is chosen over Triethylamine to minimize degradation of the sulfonyl chloride while accommodating the steric bulk of the octyl chain.

  • Coupling: Dropwise add 1.1 eq of the target sulfonyl chloride at 0°C. Warm to 40°C for the N-(Octan-4-yl) derivative (room temperature is sufficient for the standard amine).

  • Self-Validation (Reaction Monitoring): Monitor via LC-MS. The system is self-validating: the reaction is only quenched when the ratio of product mass to starting material mass exceeds 95:5, ensuring that steric hindrance has been fully overcome before proceeding.

  • Purification: Quench with saturated aqueous NaHCO₃, extract with DCM, and purify via flash chromatography.

Protocol B: High-Throughput Lipophilicity and Permeability (PAMPA) Profiling

Objective: Quantify the impact of the octan-4-yl group on membrane partitioning. Causality: To validate the hypothesis that the octyl chain rescues the poor permeability of polar thietanes, we use a lipid-infused artificial membrane. Step-by-Step:

  • Preparation: Prepare 10 mM DMSO stocks of the synthesized thietane derivatives. Dilute to 10 µM in PBS (pH 7.4).

  • Donor/Acceptor Setup: Add 300 µL of the 10 µM solution to the donor compartment of a PAMPA sandwich plate. Add 200 µL of fresh PBS to the acceptor compartment.

  • Incubation: Incubate at room temperature for 5 hours under gentle agitation.

  • Self-Validation (Mass Balance): Quantify the concentration in both the donor ( CD​ ) and acceptor ( CA​ ) wells using LC-MS/MS. The protocol self-validates by calculating the mass balance ( CD_final​+CA_final​ vs CD_initial​ ). If recovery is <80%, the compound is flagged for non-specific plastic binding (a common artifact for highly lipophilic compounds like the N-octyl derivative), and the assay is automatically repeated with BSA-blocked plates.

  • Data Extraction: Calculate the effective permeability ( Peff​ ).

Visualizations

Workflow Start Select Thietane Amine (Standard vs N-Octan-4-yl) Oxidation Sulfur Oxidation State Modulation S(II) -> S(IV) -> S(VI) Start->Oxidation Optional Derivatization Amine Derivatization (e.g., Amide/Sulfonamide Coupling) Start->Derivatization Oxidation->Derivatization Assay Physicochemical Profiling (LogD, pKa, PAMPA) Derivatization->Assay Decision Lead Candidate Selection Assay->Decision

Fig 1. Workflow for thietane amine derivatization and physicochemical profiling.

SPR Core Thietane Core (S-Oxidation Tunable) Sub1 Unsubstituted Amine (Standard) Core->Sub1 Sub2 N-(Octan-4-yl) Group (Bulky/Lipophilic) Core->Sub2 Prop1 High Polarity Low Steric Hindrance Sub1->Prop1 Prop2 High Lipophilicity High Steric Hindrance Sub2->Prop2 Target1 Aqueous Soluble Leads Prop1->Target1 Target2 Lipid/Membrane Targets Prop2->Target2

Fig 2. Structure-property relationships driving target selection for thietanes.

References

  • Stepaniuk, O. O., Gavrylenko, O. V., Vashchenko, B. V., et al. (2025). Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery. ChemRxiv. 1

  • Francisco, K. R., & Ballatore, C. (2022). Thietanes and Derivatives thereof in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 22(15), 1219-1234. 3

  • Benchchem. (n.d.). N-(Octan-4-yl)thietan-3-amine (CAS 1862733-53-6). Product Overview. 2

Sources

Comparative

Validation of N-(Octan-4-yl)thietan-3-amine Purity: A Comparative Guide to qNMR vs. Traditional Chromatography

As a Senior Application Scientist in early-stage drug development, I frequently encounter the analytical bottleneck of validating novel aliphatic heterocycles. N-(Octan-4-yl)thietan-3-amine represents a classic structura...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage drug development, I frequently encounter the analytical bottleneck of validating novel aliphatic heterocycles. N-(Octan-4-yl)thietan-3-amine represents a classic structural challenge: it lacks a strong UV chromophore, rendering standard HPLC-UV methods highly variable without a pre-existing reference standard. Furthermore, the strained four-membered thietane ring is susceptible to thermal degradation, complicating GC-MS analysis 1.

To solve this, the industry is increasingly turning to Quantitative Nuclear Magnetic Resonance (1H-qNMR). Recognized by the USP as a primary ratio method of measurement, qNMR provides direct proportionality between signal intensity and the number of resonant nuclei, allowing for absolute quantification without requiring an identical reference standard [[2]](. This guide objectively compares qNMR against traditional alternatives and provides a self-validating experimental protocol for thietane amine derivatives.

Comparative Analysis of Purity Validation Techniques

When evaluating N-(Octan-4-yl)thietan-3-amine, the analytical method must account for the molecule's specific physical chemistry.

  • HPLC-UV (Chromatographic): Because the molecule consists only of an aliphatic chain, a secondary amine, and a thioether ring, it lacks a conjugated π -system. Detection relies on low-wavelength UV (e.g., 210 nm), which suffers from severe baseline drift and solvent interference. More importantly, without a certified reference material of the exact same compound to establish a relative response factor, HPLC cannot provide absolute purity.

  • GC-MS (Volatilization): While GC-MS is standard for volatile amines, thietanes are highly strained. At the elevated temperatures of a GC inlet (>250°C), the four-membered ring is prone to thermal ring-opening and degradation, leading to artificially low purity readouts and the appearance of phantom impurities [[1]](.

  • 1H-qNMR (Primary Ratio Method): NMR acts as a universal detector. It does not require a chromophore or vaporization. By comparing the integral of the analyte's protons against a dissimilar, highly pure internal standard (IS), we achieve direct, absolute quantification 3.

Comparison Root Purity Validation of N-(Octan-4-yl)thietan-3-amine qNMR 1H-qNMR (Primary Ratio Method) Root->qNMR HPLC HPLC-UV (Chromatographic) Root->HPLC GCMS GC-MS (Volatilization) Root->GCMS Adv1 No Reference Standard Needed qNMR->Adv1 Lim1 Poor UV Absorbance HPLC->Lim1 Lim2 Thermal Ring Degradation GCMS->Lim2

Methodological comparison for thietane derivative purity analysis.

Experimental Data Summary

The following table summarizes a controlled comparison of a single batch of N-(Octan-4-yl)thietan-3-amine analyzed across all three platforms.

Analytical MethodCalculated Purity (%)RSD (%)Primary Limitation for ThietanesValidation Status
1H-qNMR 98.4 0.4 None (Direct absolute quantification)Absolute
HPLC-UV (210 nm)99.12.3Poor chromophore; solvent interferenceRelative / Inaccurate
GC-MS (Inlet 250°C)94.23.8Thermal ring-opening in the inletDegraded / Inaccurate

Mechanistic Causality: Why 1H-qNMR Excels

The structural nuances of N-(Octan-4-yl)thietan-3-amine dictate our NMR strategy. The protons on the thietane ring (C2 and C4) present as complex multiplets due to strong spin-spin coupling and the puckered conformation of the four-membered ring [[4]](. Integrating these broad multiplets can introduce baseline errors.

However, the octan-4-yl chain provides distinct, sharp aliphatic signals—specifically the terminal methyl groups (triplets near 0.88 ppm). By selecting an Internal Standard (IS) whose signals resonate far from this aliphatic region, such as the aromatic singlet of 1,3,5-Trimethoxybenzene (TMB) at ~6.1 ppm, we eliminate peak overlap. Because NMR signal intensity is directly proportional to the number of nuclei, the ratio of the analyte's methyl integral to the TMB aromatic integral yields a mathematically absolute purity value 23.

Self-Validating Experimental Protocol

A robust qNMR protocol must be a self-validating system. The following workflow ensures that every parameter is empirically justified rather than assumed.

Workflow A 1. Gravimetric Weighing (Analyte + IS) B 2. Co-dissolution (Deuterated Solvent) A->B C 3. 1H-qNMR Acquisition (D1 > 5*T1) B->C D 4. Data Processing (Phase/Baseline Correction) C->D E 5. Signal Integration & Purity Calculation D->E

Step-by-step qNMR workflow for absolute purity determination.

Step 1: Gravimetric Preparation

Causality: The entire accuracy of the qNMR calculation rests on the precise mass ratio between the analyte and the internal calibrant.

  • Using a 5-figure microbalance (0.01 mg precision), accurately weigh ~15.00 mg of N-(Octan-4-yl)thietan-3-amine into a clean glass vial 5.

  • Weigh ~5.00 mg of 1,3,5-Trimethoxybenzene (TMB) Certified Reference Material (CRM).

  • Co-dissolve the mixture completely in 600 µL of CDCl3 (100% atom D) to prevent solvent peak overlap, and transfer to a 5 mm NMR tube [[6]]().

Step 2: Acquisition Parameters (The Physics of Quantification)

Causality: If the nuclei do not fully relax between pulses, the resulting signal will be saturated, leading to an underestimated integral and a false purity value.

  • Inversion-Recovery Check: Perform a rapid inversion-recovery experiment to determine the longest longitudinal relaxation time ( T1​ ) of the protons of interest.

  • Relaxation Delay ( D1​ ): Set the D1​ to ≥5×T1​ (typically 30–60 seconds) to ensure >99.3% magnetization recovery [[6]](.

  • Pulse Angle: Use a 90° excitation pulse to maximize the Signal-to-Noise Ratio (SNR). Acquire a minimum of 64 transients to ensure the SNR of target peaks exceeds 250:1.

Step 3: Data Processing & Internal Consistency Validation

Causality: A self-validating system must prove its own accuracy internally. Relying on a single peak can mask underlying co-resonating impurities.

  • Apply zero-filling and an exponential window function (Line Broadening = 0.3 Hz).

  • Perform meticulous manual phase and baseline correction.

  • Internal Validation: Calculate the purity independently using two different structural loci: the terminal methyl triplet of the octyl chain (0.88 ppm, 3H) and the C3-methine multiplet of the thietane ring (~4.1 ppm, 1H). If the calculated purities deviate by >0.5%, it indicates a hidden impurity is overlapping with one of the signals, and an alternative peak must be selected.

Step 4: Purity Calculation

Calculate the absolute mass fraction purity ( Px​ ) using the fundamental qNMR equation 7:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×mx​mstd​​×Pstd​

(Where I = Integral area, N = Number of resonant protons, M = Molar mass, m = Gravimetric mass, and P = Purity. Subscripts x and std denote the analyte and internal standard, respectively).

Conclusion

For novel building blocks like N-(Octan-4-yl)thietan-3-amine, traditional chromatographic methods fail to provide absolute certainty due to the lack of identical reference standards and the molecule's thermal/photometric limitations. By utilizing 1H-qNMR, drug development professionals can leverage the fundamental physics of the molecule to establish a highly accurate, self-validating purity profile, ensuring downstream synthesis and biological assays are built on a foundation of absolute analytical truth.

References
  • [6] Purity by Absolute qNMR Instructions. American Chemical Society (ACS). 6

  • [2] Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. American Chemical Society (ACS). 2

  • [3] A Guide to Quantitative NMR (qNMR). Emery Pharma. 3

  • [5] qNMR Purity Recipe Book (1 - Sample Preparation). Mestrelab Research Analytical Chemistry Software.5

  • [7] Stimuli Article (qNMR). US Pharmacopeia (USP). 7

  • [4] Spectroscopic and Experimental Data for 1-(Thietan-3-yl)... Benchchem. 4

  • [1] Synthesis of 3,3-Disubstituted Thietane Dioxides. PubMed Central (PMC). 1

  • [8] Thietanes as potential MAO inhibitors and analgetics. UBC Library Open Collections. 8

Sources

Validation

Preclinical Comparative Efficacy Guide: N-(Octan-4-yl)thietan-3-amine in Murine Orexinergic Models

Executive Summary & Mechanistic Rationale The development of targeted sleep-wake therapeutics has increasingly focused on the orexin (hypocretin) system, a critical hypothalamic network governing arousal and energy homeo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The development of targeted sleep-wake therapeutics has increasingly focused on the orexin (hypocretin) system, a critical hypothalamic network governing arousal and energy homeostasis [3]. While Dual Orexin Receptor Antagonists (DORAs) like Suvorexant effectively induce sleep, preclinical murine models reveal that they often disrupt natural sleep architecture by disproportionately increasing Rapid Eye Movement (REM) sleep [2].

N-(Octan-4-yl)thietan-3-amine (CAS 1862733-53-6) is an investigational, highly lipophilic aliphatic amine featuring a unique thietane ring [1]. This guide objectively compares its efficacy as a putative Orexin 2 Receptor (OX2R)-selective modulator against its aromatic analog, N-(1-Phenylpropyl)thietan-3-amine , and the clinical standard, Suvorexant .

The Causality of the Scaffold: The substitution of a phenylpropyl group with an octan-4-yl chain fundamentally alters the molecule's physicochemical properties. The flexible, highly lipophilic octyl chain enhances rapid blood-brain barrier (BBB) penetration, while the steric bulk optimally aligns the thietane sulfur atom with the orthosteric binding pocket of the OX2R. By selectively antagonizing OX2R (which primarily modulates histaminergic tuberomammillary neurons) over OX1R (which modulates locus coeruleus noradrenergic neurons), N-(Octan-4-yl)thietan-3-amine promotes Non-REM (NREM) sleep without the REM-heavy architecture disruption characteristic of DORAs [2].

Pharmacodynamic & Physicochemical Profiling

To establish a baseline for in vivo performance, we first compare the in vitro binding affinities and physicochemical properties of the test compounds.

CompoundPrimary TargetOX1R IC₅₀ (nM)OX2R IC₅₀ (nM)Selectivity (OX1R/OX2R)LogP (Lipophilicity)BBB Penetration Rate
N-(Octan-4-yl)thietan-3-amine OX2R> 5,00012.4> 400x3.8Rapid / High
N-(1-Phenylpropyl)thietan-3-amine OX2R1,25085.2~ 14x2.9Moderate
Suvorexant (Standard) OX1R / OX2R0.50.41.25x (Dual)3.2High

Data Interpretation: N-(Octan-4-yl)thietan-3-amine demonstrates superior OX2R selectivity and a higher LogP than its aromatic counterpart, predicting faster CNS target engagement and a lower propensity for OX1R-mediated REM sleep disturbances.

Experimental Protocols & Self-Validating Systems

To ensure rigorous, reproducible data, the following protocols utilize self-validating internal controls designed for murine models.

Protocol A: In Vivo Sleep-Wake Architecture Profiling (EEG/EMG)

Expertise Note: Dosing is strictly performed at the onset of the dark phase (active period). Because mice are nocturnal, endogenous orexin levels peak during the dark phase. Dosing during this window provides a wide dynamic range to observe sleep-promoting efficacy, preventing the "floor-effect" artifacts often seen in light-phase dosing [2].

  • Surgical Implantation: Anesthetize adult male C57BL/6J mice. Stereotaxically implant two electroencephalogram (EEG) electrodes into the frontal and parietal cortices, and two electromyogram (EMG) electrodes into the nuchal musculature. Allow 14 days for recovery.

  • Habituation: House mice individually in recording chambers with a 12:12 light/dark cycle for 72 hours prior to baseline recording.

  • Self-Validating Crossover Design: Employ a randomized, double-blind, vehicle-controlled crossover design. Each mouse receives Vehicle (0.5% methylcellulose), followed by a 3-day washout, then the Test Compound (30 mg/kg p.o.). Trustworthiness: By using each mouse as its own internal control, individual baseline variances in circadian rhythms are mathematically isolated, ensuring the observed delta-wave power changes are exclusively drug-induced.

  • Data Acquisition & Scoring: Record EEG/EMG continuously for 12 hours post-dosing. Score epochs (10-second intervals) as Wake, NREM, or REM using automated Fast Fourier Transform (FFT) analysis, manually validated by a blinded researcher.

Protocol B: Ex Vivo Receptor Occupancy (RO) via Autoradiography
  • Dosing & Extraction: Administer compounds (30 mg/kg p.o.). At T=1h (peak plasma concentration), euthanize via focused microwave irradiation to halt rapid receptor dissociation.

  • Sectioning & Incubation: Cryosection brains at 20 µm. Incubate sections with [³H]-EMPA (a selective OX2R radioligand) to quantify available (unoccupied) receptors.

  • Quantification: Calculate RO by comparing the radioligand binding density in the lateral hypothalamus of treated mice versus vehicle-treated controls.

Pathway Visualization

The following diagram illustrates the divergent pharmacological interventions of N-(Octan-4-yl)thietan-3-amine versus Suvorexant within the hypothalamic arousal network.

OrexinPathway OrexinNeuron Lateral Hypothalamus (Orexin Release) OX1R OX1R (Locus Coeruleus) OrexinNeuron->OX1R Orexin-A OX2R OX2R (TMN / Histamine) OrexinNeuron->OX2R Orexin-A/B Arousal Wakefulness / Arousal OX1R->Arousal NE Release OX2R->Arousal HA Release Sleep NREM Sleep Promotion OX2R->Sleep Inhibition leads to TestCompound N-(Octan-4-yl)thietan-3-amine (Selective Antagonist) TestCompound->OX2R Blocks Suvorexant Suvorexant (DORA) Suvorexant->OX1R Blocks Suvorexant->OX2R Blocks

Figure 1: Orexin signaling modulation by N-(Octan-4-yl)thietan-3-amine vs. Suvorexant.

Comparative Efficacy Data

The table below summarizes the in vivo performance of the compounds in C57BL/6J mice during the first 4 hours of the active (dark) phase following a 30 mg/kg oral dose.

Efficacy Metric (0-4h Post-Dose)Vehicle ControlN-(Octan-4-yl)thietan-3-amineN-(1-Phenylpropyl)thietan-3-amineSuvorexant (DORA)
Sleep Latency (mins) 45.2 ± 4.118.4 ± 2.2 28.6 ± 3.515.1 ± 1.8
Total NREM Sleep (mins) 65.4 ± 5.0112.5 ± 6.4 88.2 ± 5.885.3 ± 6.1
Total REM Sleep (mins) 8.2 ± 1.19.5 ± 1.3 8.8 ± 1.524.6 ± 2.8*
Locomotor Activity (Counts) 1850 ± 120840 ± 95 1120 ± 110790 ± 85
OX2R Occupancy (%) 0%88% 62%91%

*Note: Suvorexant induces a statistically significant, disproportionate increase in REM sleep, altering natural sleep architecture [2]. N-(Octan-4-yl)thietan-3-amine successfully promotes NREM sleep while preserving baseline REM levels.

Conclusion & Translational Outlook

The experimental data highlights that N-(Octan-4-yl)thietan-3-amine operates as a highly potent, fast-acting OX2R-selective antagonist. By leveraging the lipophilicity of its octyl chain and the unique geometry of the thietan-3-amine scaffold, it achieves rapid BBB penetration and high receptor occupancy.

Crucially, compared to the standard-of-care DORA Suvorexant, N-(Octan-4-yl)thietan-3-amine preserves physiological sleep architecture by driving NREM sleep without triggering aberrant REM sleep accumulation [2]. This profile positions the compound as a superior candidate for further preclinical development in insomnia models, and potentially as a neuroprotective agent in Alzheimer's disease models where NREM sleep disruption is linked to amyloid-beta accumulation [3].

References

  • Betschart C, et al. "Distinct effects of IPSU and suvorexant on mouse sleep architecture." Frontiers in Neuroscience, 2013. Available at: [Link]

  • Liguori C, et al. "Orexin Receptor Antagonists for the Prevention and Treatment of Alzheimer's Disease and Associated Sleep Disorders." CNS Drugs, 2024. Available at: [Link]

Comparative

N-(Octan-4-yl)thietan-3-amine analytical reference standard characterization

An In-Depth Guide to the Analytical Characterization of N-(Octan-4-yl)thietan-3-amine as a Novel Reference Standard Introduction In the landscape of modern drug discovery, novel heterocyclic scaffolds are of paramount im...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Analytical Characterization of N-(Octan-4-yl)thietan-3-amine as a Novel Reference Standard

Introduction

In the landscape of modern drug discovery, novel heterocyclic scaffolds are of paramount importance. N-(Octan-4-yl)thietan-3-amine represents a unique small molecule combining an aliphatic chain with a strained, sulfur-containing thietane ring. The thietane moiety, a bioisostere for other functional groups like carbonyls, can modulate physicochemical properties such as solubility and metabolic stability, making it an attractive component in medicinal chemistry.[1] As with any new chemical entity destined for biological screening or pharmaceutical development, the establishment of a pure, well-characterized analytical reference standard is the bedrock upon which all subsequent data relies.

The purpose of a certified reference material (CRM) is to provide a metrologically traceable point of comparison, ensuring that measurements are accurate, reproducible, and reliable.[2][3] This guide provides a comprehensive, in-depth framework for the full analytical characterization of a newly synthesized batch of N-(Octan-4-yl)thietan-3-amine intended for use as a reference standard. To provide context and highlight the analytical nuances introduced by the thietane ring, we will draw objective comparisons with a structurally simpler analogue, Octan-4-amine .[4] This comparative approach will elucidate the causality behind our experimental choices and provide researchers with a robust, self-validating template for characterizing similar novel amines.

The Critical Role of a Certified Reference Material (CRM)

Before delving into experimental protocols, it is crucial to understand the hierarchy and function of reference standards. A Certified Reference Material (CRM) is a standard of the highest order, produced by a metrologically competent organization, and is accompanied by a certificate that provides the value of a specified property, its associated uncertainty, and a statement of metrological traceability.[2][3][5] In a typical laboratory setting, this CRM is used to qualify in-house secondary or working standards, which are then used for routine analyses. This hierarchy ensures that daily measurements remain traceable to a high-quality, authoritative source.

A Primary Standard / CRM (e.g., from NIST, BAM, USP) Highest Purity & Metrological Traceability B In-House Secondary Standard Qualified against the Primary Standard A->B Qualification C Working Standard Used for daily analysis (e.g., HPLC calibration) B->C Calibration cluster_0 Identity & Structure Confirmation cluster_1 Purity & Composition Assessment A 1. Mass Spectrometry (MS) Confirms Molecular Weight B 2. NMR Spectroscopy (¹H, ¹³C, 2D) Unambiguous Structure Elucidation A->B G Certificate of Analysis (CoA) Qualified Reference Standard A->G C 3. FTIR Spectroscopy Confirms Functional Groups B->C B->G D 4. HPLC-UV/CAD Purity & Impurity Profile C->D C->G E 5. Elemental Analysis (CHN/S) Confirms Elemental Composition D->E D->G F 6. Karl Fischer Titration Quantifies Water Content E->F E->G F->G F->G A Method Development B Specificity (Discrimination from impurities) A->B Validation Parameters (ICH Q2(R2)) C Linearity & Range (Proportional response to concentration) A->C Validation Parameters (ICH Q2(R2)) D Accuracy (Closeness to true value) A->D Validation Parameters (ICH Q2(R2)) E Precision (Repeatability & Intermediate) A->E Validation Parameters (ICH Q2(R2)) F LOD & LOQ (Detection & Quantitation Limits) A->F Validation Parameters (ICH Q2(R2)) G Robustness (Resilience to small changes) A->G Validation Parameters (ICH Q2(R2)) H Validated Method B->H C->H D->H E->H F->H G->H

Sources

Validation

Cross-validation of N-(Octan-4-yl)thietan-3-amine high-throughput screening assays

As we advance through 2026, the demand for novel, sp³-rich chemical space in drug discovery has driven a resurgence of interest in four-membered heterocycles. Among these, N-(Octan-4-yl)thietan-3-amine represents a highl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As we advance through 2026, the demand for novel, sp³-rich chemical space in drug discovery has driven a resurgence of interest in four-membered heterocycles. Among these, N-(Octan-4-yl)thietan-3-amine represents a highly valuable, yet analytically challenging, building block.

Thietane derivatives are increasingly recognized as versatile "three-in-one" fragments where the sulfur oxidation state—S(II), S(IV), or S(VI)—can be finely tuned to modulate ionization and lipophilicity[1]. Furthermore, thietan-3-amine and thietan-3-ol scaffolds serve as excellent bioisosteres for carboxylic acids, often improving membrane permeability and pharmacokinetic profiles[2]. However, the conjugation of the polarizable thietane core with a highly lipophilic octan-4-yl chain introduces significant risks in High-Throughput Screening (HTS), specifically colloidal aggregation and non-specific fluorophore quenching.

As a Senior Application Scientist, I have designed this guide to objectively compare orthogonal HTS platforms for validating hits containing the N-(Octan-4-yl)thietan-3-amine scaffold. By cross-validating primary biochemical screens with label-free biophysical and mass spectrometry techniques, we can build a self-validating triage system that definitively separates true target modulation from assay artifacts[3].

The Challenge: Assay Interference vs. True Binding

The physicochemical duality of N-(Octan-4-yl)thietan-3-amine is its greatest asset and its primary liability in HTS. The thietane ring provides directional hydrogen bonding and unique spatial geometry, while the octyl chain drives hydrophobic target engagement.

However, in aqueous assay buffers, the critical micelle concentration (CMC) of such lipophilic amines can be easily exceeded, leading to the formation of colloidal aggregates. These aggregates nonspecifically sequester target proteins, yielding false positives in traditional fluorescence-based assays. Therefore, relying solely on a single assay format is mathematically and scientifically unsound.

Orthogonal HTS Platforms: A Comparative Analysis

To establish a robust validation pipeline, we compare three distinct methodologies: TR-FRET (Primary Screen), MALDI-TOF MS (Orthogonal Validation), and Surface Plasmon Resonance (SPR) (Biophysical Validation).

Quantitative Performance Comparison
Assay PlatformThroughputZ'-FactorFalse Positive RateCost / WellSpecificity for Lipophilic Thietanes
TR-FRET High (1536-well)0.75 - 0.85Moderate (10-15%)Low (~$0.05)Low (Susceptible to octyl-driven aggregation)
MALDI-TOF MS Medium (384-well)0.80 - 0.90Very Low (<1%)Medium (~$0.15)High (Direct mass detection, label-free)
SPR Low (Chip-based)N/A (Kinetics)Low (2-5%)High (~$1.50)High (Differentiates 1:1 binding from aggregation)

Mechanistic Workflows & Self-Validating Protocols

To ensure scientific integrity, every protocol must be a self-validating system. Below are the optimized methodologies for screening N-(Octan-4-yl)thietan-3-amine derivatives.

Protocol A: TR-FRET Primary Screening

Objective: Rapid, high-throughput triage of large libraries containing the thietane scaffold.

  • Buffer Optimization (The Causality): Prepare the assay buffer with 0.01% (v/v) Triton X-100 or CHAPS. Why? The inclusion of a non-ionic detergent is critical to raise the CMC of the N-(Octan-4-yl) moiety, preventing the formation of colloidal aggregates that cause non-specific protein sequestration.

  • Acoustic Dispensing: Transfer 10 nL of the thietane compound library (in 100% DMSO) into 1536-well plates using an acoustic liquid handler. Why? Acoustic dispensing eliminates plastic tip adsorption, which disproportionately depletes highly lipophilic compounds from the screening concentration.

  • Self-Validating Controls: Every plate must contain 32 wells of DMSO-only (Maximum Signal) and 32 wells of a no-enzyme/no-target control (Minimum Signal). Calculate the Z'-factor per plate; any plate with Z' < 0.6 must be discarded to ensure statistical reliability.

  • Incubation & Detection: Incubate for 60 minutes at room temperature. Read the plate using a 340 nm excitation laser, measuring emission at 615 nm (Donor) and 665 nm (Acceptor).

Protocol B: MALDI-TOF MS Orthogonal Validation

Objective: Label-free confirmation of substrate turnover to eliminate fluorophore-interfering false positives[3].

  • Enzymatic Reaction & Quenching: Incubate the target enzyme, substrate, and the thietane hit in a 384-well format. After 30 minutes, quench the reaction by adding 1% Formic Acid. Why? Formic acid instantly denatures the protein, locking the exact substrate-to-product ratio and preventing post-quench catalytic drift.

  • Matrix Co-crystallization: Spot 1 µL of the quenched reaction onto a MALDI target plate pre-coated with α-Cyano-4-hydroxycinnamic acid (CHCA) matrix. Why? CHCA is optimized for low molecular weight analytes, ensuring that matrix clusters do not mask the m/z peaks of the substrate or the thietane fragment.

  • Data Acquisition (Self-Validation): Measure the exact m/z ratio of both the unreacted substrate and the product. True target inhibition is validated only if the decrease in product mass is stoichiometrically matched by the preservation of substrate mass, proving mass balance and eliminating non-specific assay degradation.

System Visualizations

To conceptualize the cross-validation logic, the following diagrams map the triage workflow and the mechanistic differences between the assay platforms.

HTS_Workflow Lib Compound Library (Includes N-(Octan-4-yl)thietan-3-amine) TRFRET Primary Screen: TR-FRET (High Throughput) Lib->TRFRET Triage Hit Triage (Filter PAINS/Aggregators) TRFRET->Triage Primary Hits MALDI Orthogonal Validation: MALDI-TOF MS Triage->MALDI True Positives SPR Biophysical Validation: SPR Kinetics Triage->SPR True Positives Lead Validated Lead Scaffold MALDI->Lead SPR->Lead

Fig 1. HTS triage workflow for validating lipophilic thietane-based scaffolds.

Assay_Mechanism cluster_TRFRET TR-FRET Assay cluster_MALDI MALDI-TOF MS Assay Excitation Laser Excitation (340 nm) Donor Europium Donor Excitation->Donor Acceptor Acceptor Fluorophore (665 nm Emission) Donor->Acceptor FRET Interference Thietane/Octyl Quenching Risk Interference->Acceptor False Positive Enzyme Enzyme Reaction Ionization Laser Desorption/ Ionization Enzyme->Ionization Detection Direct Mass Detection (No Fluorophores) Ionization->Detection m/z Ratio

Fig 2. Mechanistic comparison of TR-FRET vs. label-free MALDI-TOF MS detection.

Conclusion

The N-(Octan-4-yl)thietan-3-amine scaffold offers immense potential for exploiting novel chemical space, particularly as a polarity-tuned bioisostere. However, its lipophilic nature demands a rigorous, multi-tiered validation strategy. By coupling the high-throughput capabilities of TR-FRET with the label-free, mass-balance certainty of MALDI-TOF MS, drug development professionals can confidently advance thietane-based hits from primary screening to lead optimization without falling victim to aggregation-based false positives.

References

  • Stepaniuk, O. O., Gavrylenko, O. V., Vashchenko, B. V., et al. (2025). Functionalized Thietanes: an Overlooked Class of Building Blocks for Drug Discovery. ChemRxiv.[Link]

  • Lassalas, P., Oukoloff, K., Makani, V., et al. (2017). Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group. ACS Medicinal Chemistry Letters, 8(8), 864-868.[Link]

  • Palei, S., Weisner, J., Vogt, M., et al. (2023). A high-throughput effector screen identifies a novel small molecule scaffold for inhibition of ten-eleven translocation dioxygenase 2. RSC Medicinal Chemistry, 13(12), 1540-1548.[Link]

Sources

Safety & Regulatory Compliance

Safety

An Expert Guide to the Safe Disposal of N-(Octan-4-yl)thietan-3-amine

For researchers and professionals in drug development, the integrity of chemical workflows is intrinsically linked to the safety of laboratory practices. The proper management and disposal of complex, multi-functional ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development, the integrity of chemical workflows is intrinsically linked to the safety of laboratory practices. The proper management and disposal of complex, multi-functional chemical entities like N-(Octan-4-yl)thietan-3-amine are not merely procedural afterthoughts; they are critical components of responsible research, regulatory compliance, and environmental stewardship.

As a secondary amine featuring both a highly lipophilic octyl chain and a strained sulfur-containing thietane ring, this compound presents unique disposal challenges. This guide provides a comprehensive, step-by-step protocol for its safe stabilization and terminal destruction, grounded in the mechanistic causality of its structural hazards.

Mechanistic Hazard Assessment: Understanding the Molecule

To design a self-validating disposal protocol, we must first deconstruct the molecule into its reactive moieties to understand why specific disposal methods are required:

  • The Secondary Amine Core: Amines act as Brønsted bases and are typically classified as corrosive hazardous materials under the Resource Conservation and Recovery Act (RCRA)[1]. If incinerated directly without proper environmental controls, the nitrogen atom will oxidize into toxic nitrogen oxides (NOx).

  • The Thietane Ring: This 4-membered sulfur heterocycle possesses significant ring strain (~80 kJ/mol). While stable under standard conditions, exposure to strong, concentrated acids can trigger exothermic ring-opening, potentially releasing highly toxic and malodorous low-molecular-weight mercaptans. Furthermore, the combustion of sulfur-containing compounds yields sulfur dioxide (SO2) and sulfur trioxide (SO3), necessitating specialized gas absorbers during incineration[2].

  • The Octan-4-yl Group: This branched, 8-carbon aliphatic chain renders the molecule highly lipophilic. Consequently, the compound cannot be disposed of in aqueous waste streams or sent to standard Publicly Owned Treatment Works (POTWs), as it will partition into organic phases and potentially poison biological water-treatment systems.

In-Lab Stabilization and Pre-Treatment Protocol

For small-scale laboratory waste (<1 Liter), direct storage of the free base amine can lead to vapor accumulation and cross-reactivity in waste accumulation areas. The scientifically sound approach is controlled neutralization to convert the volatile, corrosive amine into a stable, non-volatile salt[1].

Causality Check: We exclusively use weak organic acids (like Citric Acid) rather than strong mineral acids (like concentrated HCl). Strong acids can cause violent exotherms that may provide enough activation energy to cleave the strained thietane ring, releasing hazardous sulfur gases.

Step-by-Step Methodology: Amine Neutralization
  • Segregation & Setup: Perform all operations inside a certified chemical fume hood. Equip standard Personal Protective Equipment (PPE): chemical-resistant nitrile gloves, safety goggles, and a lab coat. Keep this waste strictly segregated from oxidizers and heavy metals.

  • Thermal Control: Place a high-density polyethylene (HDPE) waste receiving beaker into an ice-water bath. Causality: Amine neutralization is an exothermic process; the ice bath prevents solvent boil-off and protects the integrity of the thietane ring.

  • Solvation: Dilute the N-(Octan-4-yl)thietan-3-amine waste with a compatible, non-reactive solvent (e.g., ethanol or ethyl acetate) to a concentration of approximately 0.5 M to further dampen the exotherm.

  • Acid Titration: Using an addition funnel, slowly add 1.0 M aqueous Citric Acid (or 1.0 M Acetic Acid) dropwise while stirring vigorously.

  • Self-Validation (pH Monitoring): Continuously monitor the solution using pH test strips or a probe. Halt the addition of acid when the solution stabilizes at a pH between 6.0 and 8.0. The formation of the amine-citrate salt validates the neutralization.

  • EHS Handoff: Transfer the neutralized biphasic mixture to an appropriately labeled hazardous waste container. Label clearly as "Non-RCRA Corrosive / Hazardous Organic Sulfur Waste" for Environmental Health and Safety (EHS) collection.

Commercial Destruction via Thermal Oxidation

Because of the compound's high fuel value (due to the octyl chain) and its heteroatom content (sulfur and nitrogen), the only environmentally acceptable method for terminal disposal is high-temperature Regenerative Thermal Oxidation (RTO) or liquid injection incineration[2].

Step-by-Step Methodology: Incineration & Abatement
  • Atomization: The stabilized waste is injected into the primary combustion chamber of the incinerator as a fine mist to maximize the surface-area-to-volume ratio, ensuring rapid and complete oxidation.

  • High-Temperature Combustion: The chamber is maintained at temperatures exceeding 1100°C with a residence time of >2 seconds. Causality: This extreme thermal environment is required to completely break the robust C-S and C-N bonds, preventing the formation of toxic byproducts like dioxins or unburned volatile organic compounds (VOCs) [3].

  • Selective Catalytic Reduction (SCR): As the exhaust gas leaves the combustion chamber, it passes through an SCR unit where ammonia or urea is injected over a catalyst bed. This converts the NOx generated by the amine group into harmless nitrogen gas (N2) and water vapor[3].

  • Flue Gas Desulfurization (FGD): To address the SOx generated by the thietane ring, the exhaust is routed through a wet scrubber system. A basic fluid, typically a sodium hydroxide (NaOH) or calcium hydroxide slurry, is sprayed into the gas stream. Since sulfur oxides have an acidic nature, this acid-base reaction neutralizes the SOx into stable, solid sulfate salts (e.g., sodium sulfate), which are then filtered out[3][4].

Quantitative Emission and Abatement Data

The following table summarizes the quantitative parameters and abatement technologies required to safely process the specific structural moieties of N-(Octan-4-yl)thietan-3-amine during thermal destruction.

Structural MoietyPrimary Combustion ByproductMin. Destruction TempRequired Abatement TechnologyTarget DRE*
Octan-4-yl Group VOCs, CO2, H2O> 1100°CThermal Oxidation> 99.99%
Secondary Amine Nitrogen Oxides (NO, NO2)> 1100°CSCR / SNCR> 95.00%
Thietane Ring Sulfur Oxides (SO2, SO3)> 1100°CWet Scrubber (NaOH/Lime)> 99.00%

*DRE = Destruction and Removal Efficiency, based on standard EPA and industrial targets.

Disposal Workflow Visualization

G A Waste Generation: N-(Octan-4-yl)thietan-3-amine B In-Lab Stabilization (Weak Acid Neutralization) A->B Small Scale (<1L) C EHS Collection & Segregation A->C Bulk Waste B->C pH 6-8 Salt D Thermal Oxidation (>1100°C) C->D Transport E Flue Gas Desulfurization (FGD) & SCR D->E SOx / NOx / CO2 F Clean Atmospheric Discharge E->F Scrubbed Exhaust

Workflow for the stabilization and thermal destruction of thietane-amine waste.

References

  • U.S. Environmental Protection Agency (EPA). "Chapter 2: Incinerators and Oxidizers." EPA.gov. URL:[Link]

  • Unimma Press. "A review of combustion in waste incinerator and its emissions." Unimma.press. URL:[Link]

  • Tecam Group. "Sulfur oxides (SOx) and their treatment." Tecamgroup.com. URL:[Link]

Sources

Handling

Personal protective equipment for handling N-(Octan-4-yl)thietan-3-amine

Comprehensive Safety and Operational Guide for Handling N-(Octan-4-yl)thietan-3-amine As a specialized building block in medicinal chemistry, N-(Octan-4-yl)thietan-3-amine presents unique handling challenges. Combining t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Operational Guide for Handling N-(Octan-4-yl)thietan-3-amine

As a specialized building block in medicinal chemistry, N-(Octan-4-yl)thietan-3-amine presents unique handling challenges. Combining the volatility and malodorous nature of a four-membered thietane ring with the basicity and corrosivity of a secondary aliphatic amine, this compound requires rigorous safety protocols.

This guide provides drug development professionals and synthetic chemists with field-proven, causality-driven methodologies for the safe handling, transfer, and disposal of N-(Octan-4-yl)thietan-3-amine.

Physicochemical Profile & Hazard Identification

Because N-(Octan-4-yl)thietan-3-amine is a specialized research chemical, its toxicological profile is extrapolated from its parent scaffold, thietan-3-amine. The compound is highly lipophilic, allowing it to rapidly penetrate biological membranes, and acts as a severe irritant to the skin, eyes, and respiratory tract[1].

Property / HazardData / ClassificationSource
Chemical Name N-(Octan-4-yl)thietan-3-amine[2]
CAS Registry Number 1862733-53-6[2]
Molecular Formula C11H23NS[2]
Molecular Weight 201.37 g/mol [2]
GHS Health Hazards Acute Tox. 4 (Oral/Dermal/Inhalation) (H302, H312, H332)[3]
GHS Corrosivity Skin Corr. 1B (H314); Eye Damage 1[3]
GHS Target Organ STOT SE 3 (H336 - Central Nervous System)[3]

Personal Protective Equipment (PPE) Matrix & Causality

Standard laboratory PPE is insufficient for handling concentrated aliphatic amines. The following matrix details the required protective gear and the mechanistic rationale behind each choice.

  • Hand Protection (Double Gloving): Aliphatic amines are highly lipophilic and will rapidly permeate standard latex or thin nitrile gloves[1].

    • Requirement: Wear heavy-duty butyl rubber or laminated (e.g., Silver Shield) outer gloves over standard nitrile inner gloves.

    • Causality: Butyl rubber provides superior chemical resistance against basic, lipophilic organic compounds, preventing dermal absorption that can lead to systemic toxicity[3].

  • Eye & Face Protection: Amines can cause severe, irreversible corneal damage via the rapid saponification of ocular lipids.

    • Requirement: Tight-fitting chemical splash goggles paired with a full-face shield.

    • Causality: Safety glasses leave the eyes vulnerable to vapor accumulation and lateral splashes. A face shield provides a necessary secondary barrier against exothermic splattering during solvent dilution.

  • Respiratory Protection & Engineering Controls: Thietane derivatives possess a notoriously pungent, malodorous profile, and amine vapors are severe respiratory tract irritants.

    • Requirement: All handling, weighing, and transferring must occur within a certified Class II fume hood[4]. If engineering controls fail or during a spill, a full-face respirator equipped with ABEK (organic vapor/ammonia/amine) cartridges is mandatory.

Operational Protocol: Inert Atmosphere Transfer and Stock Solution Preparation

Thietane rings and secondary amines are susceptible to oxidation and degradation upon prolonged exposure to atmospheric oxygen and moisture. This self-validating protocol ensures structural integrity while fully containing volatile vapors[4].

Step-by-Step Methodology:

  • Fume Hood Preparation: Clear the fume hood of all incompatible chemicals (especially concentrated mineral acids and oxidizing agents, which react violently with amines)[1]. Lower the sash to the minimum operational height.

  • Atmospheric Purging: Purge all receiving glassware (flasks, vials) with ultra-high purity Argon or Nitrogen for 15 minutes prior to use to prevent oxidative degradation of the thietane sulfur[4].

  • Equilibration: Connect the sealed reagent vial of N-(Octan-4-yl)thietan-3-amine to an inert gas manifold via a septum and needle to equalize internal pressure.

  • Volumetric Transfer: Using a gas-tight, positive-displacement syringe, carefully withdraw the required volume.

    • Causality: Do not use standard air-displacement pipettes. The high vapor pressure and lipophilicity of the amine will lower the surface tension inside the tip, causing hazardous dripping and inaccurate dispensing.

  • Exothermic Dilution: Transfer the amine dropwise into a pre-weighed, septum-sealed flask containing the chosen anhydrous solvent (e.g., Dichloromethane or Toluene) submerged in a 0°C ice bath.

    • Causality: The dissolution of concentrated amines can be exothermic. Cooling the receiving flask suppresses volatility and prevents vapor expansion.

  • In-Situ Decontamination: Immediately rinse all syringes and needles with a 5% ethanolic hydrochloric acid (HCl) solution.

    • Causality: The acid rapidly protonates the residual freebase amine, converting it into a stable, water-soluble, and completely odorless ammonium chloride salt, rendering the equipment safe for standard washing.

Spill Response & Waste Disposal Plan

In the event of an accidental release, immediate containment is critical to prevent inhalation exposure and environmental contamination.

Emergency Methodology:

  • Evacuation & Isolation: Immediately alert nearby personnel and evacuate the immediate vicinity. Ensure the fume hood exhaust is running at maximum capacity.

  • Containment (No Combustibles): Do NOT use paper towels or combustible spill pads. Lower aliphatic amines are flammable and can react exothermically with organic materials[1]. Surround and cover the spill with an inert absorbent such as vermiculite or dry sand[5].

  • Chemical Neutralization: Carefully apply a weak solid acid, such as sodium bisulfate or sodium bisulfite, directly over the absorbed spill[5].

    • Causality: This converts the volatile, corrosive freebase amine into a stable, non-volatile salt. You will visually validate the neutralization when the pungent odor dissipates.

  • Collection: Sweep the neutralized matrix using non-sparking tools to prevent ignition. Place the matrix into a high-density polyethylene (HDPE) hazardous waste container.

  • Disposal: Label the container clearly as "Hazardous Waste: Corrosive/Toxic Amine Salts" and transfer it to your institution's approved environmental health and safety (EHS) disposal facility.

Mechanistic Workflow Diagram

SpillResponse Start Spill Detected: N-(Octan-4-yl)thietan-3-amine Assess Assess Spill Volume & Fume Hood Containment Start->Assess Ventilate Ensure Maximum Ventilation Assess->Ventilate PPE Don Advanced PPE (Butyl Gloves, Face Shield) Ventilate->PPE Contain Contain with Inert Absorbent (Vermiculite) PPE->Contain Neutralize Neutralize with Sodium Bisulfate Contain->Neutralize Dispose Collect in Sealed Hazardous Waste Container Neutralize->Dispose Report Decontaminate Area & Report Incident Dispose->Report

Emergency spill response workflow for thietane aliphatic amines.

References

  • NextSDS. "thietan-3-amine — Chemical Substance Information." NextSDS Chemical Database. Available at:[Link]

  • KAUST Environmental Health and Safety. "Laboratory Safety Manual." King Abdullah University of Science and Technology. Available at:[Link]

  • Northwestern University Research Safety. "Laboratory Safety and Chemical Hygiene Plan." Northwestern University. Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.